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  • Product: 3-Azabicyclo[3.1.1]heptan-6-ol
  • CAS: 1389441-76-2
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Protocols & Analytical Methods

Method

Application Notes & Protocols: Incorporating 3-Azabicyclo[3.1.1]heptan-6-ol into PROTAC® Linkers

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of the Linker in PROTAC Design Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that are revolution...
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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that are revolutionizing drug discovery by coopting the body's natural protein degradation machinery, the ubiquitin-proteasome system, to eliminate disease-causing proteins.[1][2] A PROTAC molecule consists of three key components: a ligand that binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two.[3][4] While the choice of ligands determines the target and the E3 ligase to be hijacked, the linker plays a crucial and often underappreciated role in the overall efficacy, selectivity, and pharmacokinetic properties of the PROTAC.[5][6]

The linker is not merely a passive spacer; its length, rigidity, and chemical composition dictate the relative orientation and proximity of the POI and the E3 ligase within the ternary complex (POI-PROTAC-E3 ligase).[1] An optimal linker facilitates favorable protein-protein interactions, leading to enhanced stability of the ternary complex and efficient ubiquitination of the POI.[1][4] Conversely, a poorly designed linker can lead to steric clashes or unproductive binding, thereby diminishing the degradation efficiency.[1]

Historically, PROTAC linkers have been dominated by flexible polyethylene glycol (PEG) and alkyl chains due to their synthetic tractability.[3][5] However, the field is rapidly evolving towards the use of more sophisticated, rigid linkers containing cyclic or planar elements.[3][7] These rigid linkers can pre-organize the PROTAC molecule into a bioactive conformation, which can enhance selectivity and metabolic stability.[7][8]

Rationale for Incorporating 3-Azabicyclo[3.1.1]heptan-6-ol in PROTAC Linkers

The incorporation of rigid bicyclic scaffolds, such as 3-Azabicyclo[3.1.1]heptan-6-ol, into PROTAC linkers offers several potential advantages:

  • Conformational Rigidity: The bicyclic structure of 3-Azabicyclo[3.1.1]heptan-6-ol restricts the number of rotatable bonds, reducing the conformational flexibility of the linker.[8][9] This can lead to a more defined spatial orientation of the POI and E3 ligase ligands, potentially improving the stability of the ternary complex and increasing degradation potency.[8][10]

  • Improved Physicochemical Properties: Saturated bicyclic systems can improve key drug-like properties. Replacing aromatic rings with rigid sp3-rich scaffolds has been shown to enhance aqueous solubility, permeability, and metabolic stability.[11][12] The incorporation of the 3-azabicyclo[3.1.1]heptane core has been demonstrated to dramatically improve physicochemical properties in other medicinal chemistry contexts.[11]

  • Vectorial Diversity: The 3-dimensional structure of the 3-azabicyclo[3.1.1]heptane scaffold provides distinct exit vectors for linker attachment, allowing for fine-tuning of the spatial relationship between the two ends of the PROTAC. This is a critical parameter that must be empirically optimized for each POI-E3 ligase pair.[1][2]

  • Synthetic Tractability: The secondary alcohol of 3-Azabicyclo[3.1.1]heptan-6-ol provides a convenient handle for synthetic modification and incorporation into the linker through various chemical reactions. Efficient, multigram syntheses of 3-azabicyclo[3.1.1]heptane derivatives have been reported, making this scaffold accessible for drug discovery programs.[13][14]

Below is a diagram illustrating the general workflow for incorporating 3-Azabicyclo[3.1.1]heptan-6-ol into a PROTAC linker.

G cluster_0 PART 1: Synthesis of Functionalized 3-Azabicyclo[3.1.1]heptan-6-ol cluster_1 PART 2: PROTAC Assembly cluster_2 PART 3: Characterization and Biological Evaluation A 3-Azabicyclo[3.1.1]heptan-6-ol B Protection of Secondary Amine (e.g., Boc) A->B Protection C Activation of Hydroxyl Group (e.g., Mesylation, Tosylation) B->C Activation D Nucleophilic Substitution (e.g., with Azide or Amine) C->D Functionalization E Functionalized Bicyclic Scaffold D->E H Coupling Reaction 1 (e.g., Amide bond formation) E->H F E3 Ligase Ligand with Linker Handle F->H G POI Ligand with Linker Handle J Coupling Reaction 2 (e.g., Click Chemistry, Amide bond formation) G->J I Intermediate PROTAC Fragment H->I I->J K Final PROTAC Molecule J->K L Purification (e.g., HPLC) K->L M Structural Characterization (NMR, MS) L->M N In vitro Degradation Assay (e.g., Western Blot, NanoLuc) M->N P Cell Viability and Permeability Assays M->P O Determination of DC50 and Dmax N->O

Caption: Workflow for PROTAC synthesis and evaluation.

Synthetic Protocols for Incorporating 3-Azabicyclo[3.1.1]heptan-6-ol

The following protocols provide a general framework for the chemical synthesis of PROTACs incorporating the 3-Azabicyclo[3.1.1]heptan-6-ol scaffold. These are generalized procedures and may require optimization based on the specific POI and E3 ligase ligands being used.

Protocol 1: Synthesis of an Azide-Functionalized 3-Azabicyclo[3.1.1]heptane Intermediate

This protocol describes the conversion of the hydroxyl group of N-Boc-3-Azabicyclo[3.1.1]heptan-6-ol into an azide, a versatile functional group for "click chemistry" ligation.

Materials:

  • N-Boc-3-Azabicyclo[3.1.1]heptan-6-ol

  • Anhydrous Dichloromethane (DCM)

  • Triethylamine (TEA) or Pyridine

  • Methanesulfonyl chloride (MsCl) or p-Toluenesulfonyl chloride (TsCl)

  • Sodium azide (NaN3)

  • Anhydrous Dimethylformamide (DMF)

  • Anhydrous sodium sulfate

  • Water

  • Brine solution

Procedure:

  • Activation of the Hydroxyl Group:

    • Dissolve N-Boc-3-Azabicyclo[3.1.1]heptan-6-ol (1 equivalent) in anhydrous DCM.

    • Cool the solution to 0 °C in an ice bath.

    • Add triethylamine (1.5 equivalents) to the solution.

    • Slowly add a solution of methanesulfonyl chloride (1.2 equivalents) in anhydrous DCM.

    • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4-6 hours.

    • Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude mesylate.

  • Azide Substitution:

    • Dissolve the crude mesylate (1 equivalent) in anhydrous DMF.

    • Add sodium azide (1.5 equivalents) to the solution.

    • Heat the reaction mixture to 60-80 °C and stir overnight under an inert atmosphere.[15]

    • Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the reaction mixture to room temperature and dilute with water.

    • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography to obtain the azide-functionalized intermediate.

Protocol 2: PROTAC Assembly via Click Chemistry

This protocol outlines the final assembly of a PROTAC using the azide-functionalized bicyclic intermediate and an alkyne-functionalized ligand (either for the POI or the E3 ligase).

Materials:

  • Azide-functionalized 3-azabicyclo[3.1.1]heptane intermediate (from Protocol 1)

  • Alkyne-functionalized warhead or E3 ligase ligand

  • Copper(II) sulfate pentahydrate (CuSO4·5H2O)

  • Sodium ascorbate

  • tert-Butanol

  • Water

Procedure:

  • Dissolve the alkyne-functionalized component (1 equivalent) and the azide-functionalized intermediate (1.1 equivalents) in a mixture of tert-butanol and water.[15]

  • Add a freshly prepared solution of sodium ascorbate (0.3 equivalents) in water.

  • Add a solution of copper(II) sulfate pentahydrate (0.1 equivalents) in water.

  • Stir the reaction mixture vigorously at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with water and extract the product with a suitable organic solvent.

  • Wash the combined organic layers, dry, and concentrate.

  • Purify the final PROTAC by preparative HPLC.

Characterization of the Final PROTAC

A thorough characterization of the final PROTAC molecule is essential to confirm its identity and purity.

Analytical Technique Purpose
High-Resolution Mass Spectrometry (HRMS) To confirm the molecular weight and elemental composition of the synthesized PROTAC.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) To elucidate the chemical structure and confirm the connectivity of the different components of the PROTAC.
High-Performance Liquid Chromatography (HPLC) To determine the purity of the final compound.

Biological Evaluation of the PROTAC

Once the PROTAC has been synthesized and characterized, its biological activity must be evaluated.

Protocol 3: In Vitro Protein Degradation Assay

This protocol describes a general procedure for assessing the ability of the PROTAC to induce the degradation of the target protein in cultured cells.[16]

Materials:

  • Appropriate cell line expressing the POI

  • Complete cell culture medium

  • PROTAC stock solution (in DMSO)

  • Vehicle control (DMSO)

  • Ice-cold Phosphate-Buffered Saline (PBS)

  • RIPA buffer with protease inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer

  • Primary antibody against the POI

  • Loading control antibody (e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescence substrate

Procedure:

  • Cell Seeding: Seed the cells in a multi-well plate at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.[17]

  • PROTAC Treatment: Prepare serial dilutions of the PROTAC in complete cell culture medium to achieve the desired final concentrations (e.g., 1 nM to 10,000 nM). Include a vehicle-only control.[17]

  • Incubation: Incubate the cells with the PROTAC for a predetermined time period (e.g., 16-24 hours). The optimal time should be determined in a preliminary time-course experiment.[17]

  • Cell Lysis: After incubation, wash the cells with ice-cold PBS and lyse them with RIPA buffer.[16]

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[16]

  • Western Blotting:

    • Normalize the protein concentration of all samples.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.[16]

    • Block the membrane and incubate with the primary antibody against the POI and a loading control.

    • Incubate with the appropriate HRP-conjugated secondary antibody.

    • Visualize the protein bands using a chemiluminescence substrate and an imaging system.

Data Analysis: Determination of DC50 and Dmax

The efficacy of a PROTAC is quantified by two key parameters: DC50 (the concentration required to degrade 50% of the target protein) and Dmax (the maximum degradation percentage achieved).[17][18]

  • Quantify the band intensities from the Western blot using densitometry software.

  • Normalize the POI band intensity to the loading control band intensity for each sample.

  • Express the normalized POI levels as a percentage of the vehicle-treated control.

  • Plot the percentage of remaining protein against the logarithm of the PROTAC concentration.

  • Fit the data to a four-parameter variable slope dose-response curve to determine the DC50 and Dmax values.[17]

Parameter Description
DC50 The concentration of the PROTAC that results in 50% degradation of the POI. A lower DC50 value indicates higher potency.[18][19]
Dmax The maximum percentage of POI degradation achieved at high PROTAC concentrations. A higher Dmax value indicates greater efficacy.[18][19]

Below is a diagram illustrating the PROTAC-mediated protein degradation pathway.

G POI Protein of Interest (POI) Ternary Ternary Complex (POI-PROTAC-E3) POI->Ternary PROTAC PROTAC PROTAC->Ternary E3 E3 Ubiquitin Ligase E3->Ternary PolyUb Polyubiquitinated POI Ternary->PolyUb Ubiquitination Ub Ubiquitin Ub->Ternary Proteasome Proteasome PolyUb->Proteasome Recognition Degraded Degraded Peptides Proteasome->Degraded Degradation

Caption: PROTAC-mediated protein degradation pathway.

Conclusion

The incorporation of rigid scaffolds like 3-Azabicyclo[3.1.1]heptan-6-ol into PROTAC linkers represents a promising strategy for developing next-generation protein degraders with improved efficacy and drug-like properties. The protocols and application notes provided herein offer a comprehensive guide for researchers to explore this novel chemical space. By carefully designing and evaluating PROTACs with these advanced linkers, it may be possible to unlock new therapeutic opportunities for a wide range of diseases.

References

  • Precise PEG LLC. Linkers in PROTACs. Available from: [Link]

  • Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. RSC Publishing. Available from: [Link]

  • Gara, M., et al. Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. 2021;12(8):1300-1313. Available from: [Link]

  • Kawakami, H., et al. Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. Organic & Biomolecular Chemistry. 2024. Available from: [Link]

  • Zhao, Q., et al. Advancing Design Strategy of PROTACs for Cancer Therapy. Advanced Science. 2024. Available from: [Link]

  • Weiler, J., et al. Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry. 2022;65(1):269-283. Available from: [Link]

  • Weiler, J., et al. Impact of Linker Composition on VHL PROTAC Cell Permeability. Journal of Medicinal Chemistry. 2022;65(1):269-283. Available from: [Link]

  • Gara, M., et al. Current strategies for the design of PROTAC linkers: a critical review. University of Southampton. 2021. Available from: [Link]

  • Tognolini, M., et al. Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. ChemMedChem. 2022;17(9):e202200063. Available from: [Link]

  • Shokhen, M., et al. Novel approaches for the rational design of PROTAC linkers. ResearchGate. 2020. Available from: [Link]

  • Zozulya, S., et al. 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: a promising building block for medicinal chemistry. Organic Letters. 2010;12(19):4372-4375. Available from: [Link]

  • Yang, K., et al. Design, Synthesis, and Biological Evaluation of Potent and Selective PROTAC Degraders of Oncogenic KRAS G12D. Journal of Medicinal Chemistry. 2024;67(3):2137-2157. Available from: [Link]

  • Shokhen, M., et al. Novel approaches for the rational design of PROTAC linkers. Biomedicines. 2020;8(11):464. Available from: [Link]

  • Sun, Z., et al. A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase. Acta Pharmaceutica Sinica B. 2023;13(1):313-324. Available from: [Link]

  • Gara, M., et al. Current strategies for the design of PROTAC linkers: a critical review. RSC Medicinal Chemistry. 2021;12(8):1300-1313. Available from: [Link]

  • Shokhen, M., et al. Novel approaches for the rational design of PROTAC linkers. Open Exploration. 2020;1:25-41. Available from: [Link]

  • Li, M., et al. Analyzing the Linker Structure of PROTACs throughout the Induction Process: Computational Insights. Journal of Medicinal Chemistry. 2024. Available from: [Link]

  • Scott, J. S., et al. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes. Journal of the American Chemical Society. 2024. Available from: [Link]

  • Dibchak, D., et al. General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. Angewandte Chemie International Edition. 2023;62(39):e202304246. Available from: [Link]

  • Imrie, F., et al. Modeling PROTAC degradation activity with machine learning. Chalmers University of Technology. 2024. Available from: [Link]

  • Sun, Y., et al. Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. 2024. Available from: [Link]

  • PubChem. 3-Azabicyclo(3.1.1)heptane. Available from: [Link]

  • Schwalm, M. P., et al. (A) Dose response curves, DC 50 and Dmax calculations for compounds 7... ResearchGate. 2020. Available from: [Link]

  • Mykhailiuk, P. K., et al. 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. ResearchGate. 2024. Available from: [Link]

  • Mykhailiuk, P. K., et al. 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. 2024. Available from: [Link]

  • Mykhailiuk, P. K., et al. 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. 2024. Available from: [Link]

  • Practical Synthesis of 3-Oxa-6-azabicyclo[3.1.1]heptane Hydrotosylate; A Novel Morpholine-Based Building Block. ResearchGate. 2012. Available from: [Link]

  • 3-Oxabicyclo[3.1.1]heptanes as Isosteres of meta-Substituted Benzene Rings. ChemRxiv. 2023. Available from: [Link]

  • Steinebach, C., et al. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry. 2021;9:702736. Available from: [Link]

  • Lysenko, V., et al. Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. ChemRxiv. 2023. Available from: [Link]

  • Appchem. 3-Azabicyclo[3.1.1]heptan-6-ol hydrochloride. Available from: [Link]

  • PubChem. 6-Oxa-3-azabicyclo(3.1.1)heptane. Available from: [Link]

Sources

Application

Application Note: Integration of 3-Azabicyclo[3.1.1]heptan-6-ol in Solid-Phase Peptide Synthesis (SPPS)

Scientific Rationale & Peptidomimetic Design The evolution of peptide therapeutics is frequently bottlenecked by the inherent conformational flexibility and proteolytic susceptibility of natural α-amino acid sequences. T...
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Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Peptidomimetic Design

The evolution of peptide therapeutics is frequently bottlenecked by the inherent conformational flexibility and proteolytic susceptibility of natural α-amino acid sequences. To overcome these limitations, medicinal chemists increasingly rely on conformationally restricted amino acids (CRAAs) and rigid molecular scaffolds.

The 3-azabicyclo[3.1.1]heptane system has emerged as a highly valuable 3D-rich bioisostere for piperidine and meta-substituted pyridine rings [1]. Specifically, 3-azabicyclo[3.1.1]heptan-6-ol offers a unique trifunctional topology for Solid-Phase Peptide Synthesis (SPPS):

  • Secondary Amine (N3): Allows for backbone elongation or direct coupling to a peptidyl-resin.

  • Bridged Bicyclic Core: Imparts severe conformational restriction, effectively disrupting flexible random coils and stabilizing defined secondary structures (e.g., reverse turns) while shielding adjacent peptide bonds from enzymatic cleavage [2].

  • Apical Hydroxyl Group (C6): Projects into solvent space at a rigidly defined exit vector, providing an orthogonal handle for post-synthetic modifications such as lipidation, fluorophore attachment, or depsipeptide branching.

Structural_Role Core 3-Azabicyclo[3.1.1]heptan-6-ol Amine Secondary Amine (N3) Peptide Backbone Elongation Core->Amine Hydroxyl Hydroxyl Group (O6) Orthogonal Derivatization Core->Hydroxyl Rigidity Bridged Bicyclic Core Proteolytic Stability Core->Rigidity

Fig 1. Structural utility of 3-azabicyclo[3.1.1]heptan-6-ol in peptidomimetic design.

Physicochemical Profiling & SPPS Implications

Understanding the physical constraints of this scaffold is critical before initiating synthesis. The bridged nature of the molecule induces significant steric hindrance around the N3 amine, directly altering standard coupling kinetics.

PropertyValueSPPS Implication
Molecular Weight 113.16 g/mol Base metric for calculating equivalents in coupling mixtures.
Amine Type Secondary (Bridged)High steric bulk; standard DIC/HOBt coupling will fail or yield <50%. Requires highly reactive uronium salts (HATU/COMU).
Hydroxyl Position C6 (Bridge carbon)Sterically accessible but requires nucleophilic catalysis (DMAP) for efficient on-resin esterification.
Bioisosteric Role Piperidine surrogateIncreases lipophilicity (LogP) and 3D character (Fsp3) of the final peptide[3].

Strategic SPPS Workflow

Incorporating 3-azabicyclo[3.1.1]heptan-6-ol requires a tailored approach. Because the N3 amine is secondary, standard primary amine validation assays (like the Kaiser test) will yield false negatives. The workflow below establishes a self-validating loop using the Chloranil test and UV-monitored deprotection.

SPPS_Workflow Step1 Peptidyl-Resin (Free N-Terminus) Step2 Coupling Phase Fmoc-Bicyclic-OH HATU / DIEA Step1->Step2 3 eq, 2 h Step3 Validation Chloranil Test Step2->Step3 Wash (DMF) Step4 Fmoc Deprotection 20% Piperidine Step3->Step4 If Blue -> Recouple If Colorless -> Proceed Step5 6-OH Derivatization (Esterification) Step4->Step5 DIC / DMAP

Fig 2. SPPS workflow for integrating and functionalizing the 3-azabicyclo[3.1.1]heptane scaffold.

Detailed Experimental Protocols

Protocol A: Preparation of Fmoc-3-Azabicyclo[3.1.1]heptan-6-ol

Causality Insight: Before SPPS, the free amine must be protected. Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) is strictly preferred over Fmoc-Cl. Fmoc-Cl is overly reactive and can cause unwanted O-Fmoc protection at the 6-OH position, whereas Fmoc-OSu provides high N-selectivity.

  • Dissolution: Dissolve 3-azabicyclo[3.1.1]heptan-6-ol (1.0 eq, 10 mmol) in a 1:1 mixture of 1,4-dioxane and 10% aqueous Na₂CO₃ (50 mL). Cool the mixture to 0 °C in an ice bath.

  • Addition: Dissolve Fmoc-OSu (1.1 eq, 11 mmol) in 1,4-dioxane (20 mL) and add dropwise to the stirring amine solution over 30 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

  • Workup: Acidify the mixture to pH 2-3 using 1M HCl (monitor carefully to prevent degradation). Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) to yield the Fmoc-protected building block.

Protocol B: On-Resin Coupling of the Bicyclic Scaffold

Causality Insight: The N3 nitrogen is embedded in a rigid bicyclic cage, drastically reducing its nucleophilicity. Standard carbodiimide chemistry (DIC/Oxyma) is insufficient. We utilize HATU, which generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester, driven by the strong base N,N-Diisopropylethylamine (DIEA).

  • Resin Swelling: Swell the peptidyl-resin (e.g., Rink Amide AM resin, 0.1 mmol scale) in DMF for 30 minutes.

  • Activation: In a separate vial, dissolve Fmoc-3-azabicyclo[3.1.1]heptan-6-ol (3.0 eq, 0.3 mmol) and HATU (2.9 eq, 0.29 mmol) in minimal DMF (approx. 2 mL).

  • Base Addition: Add DIEA (6.0 eq, 0.6 mmol) to the vial. The solution will immediately turn yellow, indicating the formation of the active ester. Pre-activate for exactly 2 minutes.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

  • Self-Validation (Chloranil Test):

    • Why not Kaiser? The Kaiser test detects primary amines. Since the N-terminus of the coupled bicyclic system is a secondary amine, Kaiser will yield a false negative.

    • Procedure: Take a few resin beads, add 1 drop of 2% acetaldehyde in DMF and 1 drop of 2% chloranil in DMF. Let stand for 5 minutes.

    • Interpretation: A colorless/yellowish bead indicates complete coupling. A blue/green bead indicates unreacted secondary amines, necessitating a second coupling cycle.

Protocol C: Orthogonal Derivatization of the 6-Hydroxyl Group (On-Resin)

Causality Insight: The 6-OH group allows for the creation of branched peptidomimetics (e.g., attaching a lipophilic tail to increase membrane permeability). Because the OH is on a bridged carbon, it requires nucleophilic catalysis via 4-Dimethylaminopyridine (DMAP) to form an ultra-reactive N-acylpyridinium intermediate.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min) to expose the N3 amine (if further peptide elongation is desired) or leave Fmoc on if the N-terminus is the final residue.

  • Acylation Mixture: Dissolve the desired carboxylic acid (e.g., Palmitic acid, 5.0 eq) and DIC (5.0 eq) in DCM/DMF (1:1). Add DMAP (0.1 eq).

  • Reaction: Add the mixture to the resin and agitate for 4 to 16 hours.

  • Cleavage: Wash the resin thoroughly (DMF, DCM, MeOH). Cleave the peptide using a standard TFA cocktail (95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours.

    • Note: The use of Triisopropylsilane (TIS) is critical here to scavenge carbocations that could otherwise alkylate the 6-OH group if it was left unprotected.

References

  • 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. Journal of Organic Chemistry (ACS), 2024.[Link]

  • Visualized comparison of 3-azabicyclo[3.1.1]heptane and 3,5-disubstituted pyridine. ResearchGate, 2020.[Link]

Method

Introduction: The Strategic Value of 3-Azabicyclo[3.1.1]heptanes and the Power of C-C Bond Formation

An Application Guide for the Suzuki-Miyaura Cross-Coupling of 3-Azabicyclo[3.1.1]heptane Scaffolds The 3-azabicyclo[3.1.1]heptane framework is a rigid, three-dimensional scaffold increasingly sought after in medicinal ch...
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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for the Suzuki-Miyaura Cross-Coupling of 3-Azabicyclo[3.1.1]heptane Scaffolds

The 3-azabicyclo[3.1.1]heptane framework is a rigid, three-dimensional scaffold increasingly sought after in medicinal chemistry and drug development. Its unique conformational constraints allow for the precise spatial presentation of pharmacophoric elements, enabling enhanced binding affinity and selectivity for biological targets. The development of modular synthetic routes to elaborate this core structure is therefore of paramount importance.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds in modern organic synthesis.[1][2] Its success is rooted in the mild reaction conditions, exceptional functional group tolerance, and the commercial availability of a vast array of boronic acid derivatives.[3][4]

This guide provides a comprehensive overview and detailed protocols for the application of the Suzuki-Miyaura reaction to functionalize the 3-azabicyclo[3.1.1]heptan-6-ol core. A significant challenge in this context is the formation of a C(sp³)–C(sp²) bond at a sterically encumbered secondary position. Direct coupling of the C-O bond of the alcohol is not feasible under standard Suzuki conditions. Therefore, this protocol is presented as a two-stage process:

  • Activation of the Core: Conversion of the secondary alcohol at the C-6 position into a competent electrophilic partner (e.g., a bromide or triflate).

  • Cross-Coupling: Palladium-catalyzed reaction of the activated scaffold with an organoboron reagent.

We will delve into the mechanistic rationale behind the selection of catalysts, ligands, and reagents, providing researchers with the knowledge to not only apply the given protocols but also to troubleshoot and adapt them for novel derivatives.

Part 1: Mechanistic Insights and Key Parameter Selection

The successful coupling of a secondary C(sp³) center like the 6-position of the azabicyclo[3.1.1]heptane system hinges on navigating a catalytic cycle where the desired steps (oxidative addition, transmetalation, reductive elimination) significantly outcompete potential side reactions, most notably β-hydride elimination.

The Catalytic Cycle for C(sp³)–C(sp²) Coupling

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a Pd(0)/Pd(II) catalytic cycle.[5][6] For a secondary alkyl halide, the choice of ligand is critical to stabilize the intermediates and facilitate the desired bond formation.

Suzuki_Cycle Figure 1: Catalytic Cycle for a Secondary Alkyl Halide Pd0 Pd(0)L₂ OxAdd Oxidative Addition Pd0->OxAdd PdII_complex Alkyl-Pd(II)-X Complex (trans-L₂(R)Pd-X) OxAdd->PdII_complex Transmetalation Transmetalation PdII_complex->Transmetalation Diaryl_PdII Dialkyl-Pd(II) Complex (trans-L₂(R)Pd-Ar) Transmetalation->Diaryl_PdII Isomerization cis-trans Isomerization Diaryl_PdII->Isomerization cis_Diaryl_PdII cis-L₂(R)Pd-Ar Isomerization->cis_Diaryl_PdII RedElim Reductive Elimination cis_Diaryl_PdII->RedElim RedElim->Pd0 Catalyst Regeneration Product R-Ar RedElim->Product Substrate R-X (Alkyl Halide) Substrate->OxAdd Boronic Ar-B(OR)₂ Boronate [Ar-B(OR)₂(Base)]⁻ Base Base (e.g., K₃PO₄) Base->Boronic Activation Boronate->Transmetalation

Caption: Figure 1: Catalytic Cycle for a Secondary Alkyl Halide

Deep Dive into Reaction Components

  • Palladium Precatalyst: While Pd(0) sources like Pd₂(dba)₃ can be used, air-stable Pd(II) precatalysts are often preferred for their ease of handling and reproducibility.[6] Buchwald precatalysts (e.g., G3 or G4 precatalysts) are particularly effective. These complexes are designed for the clean and efficient in situ generation of the active monoligated Pd(0) species, which is crucial for the coupling of sterically hindered substrates.

  • Ligand Selection (The Key to Success): For C(sp³)-C(sp²) couplings, the ligand must be both bulky and electron-rich.[3][7]

    • Function: This combination promotes the rate-limiting oxidative addition step and, more importantly, accelerates the subsequent reductive elimination. A fast reductive elimination is critical to prevent competing β-hydride elimination, a common decomposition pathway for alkyl-palladium intermediates that leads to an alkene byproduct and reduced yield.[8]

    • Recommended Ligands: Dialkylbiaryl phosphines such as SPhos , XPhos , and RuPhos are the state-of-the-art for these challenging transformations.[3] N-heterocyclic carbenes (NHCs) can also be highly effective.[9]

  • Base Selection: The base plays a crucial role in the transmetalation step, forming a more nucleophilic "ate" complex with the boronic acid.[10]

    • Strong Bases (e.g., KOt-Bu, NaOt-Bu): Often required for C(sp³) couplings to ensure a sufficiently fast transmetalation step.[11] However, their high reactivity can be incompatible with sensitive functional groups.

    • Milder Bases (e.g., K₃PO₄, Cs₂CO₃): Can be effective, particularly with highly active catalyst systems. They are generally preferred when functional group tolerance is a concern. The use of aqueous solutions of these bases can sometimes accelerate the reaction.[12]

  • Solvent Choice: Anhydrous, polar aprotic solvents are standard.

    • Common Choices: Dioxane, tetrahydrofuran (THF), and toluene are frequently used. The choice of solvent can influence catalyst solubility and reaction kinetics.

Part 2: Recommended Experimental Protocols

Safety Precaution: These procedures involve handling hazardous materials. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of the Electrophilic Precursor

The secondary amine of the azabicyclo[3.1.1]heptane core can act as a ligand for palladium, potentially poisoning the catalyst. Therefore, it is essential to protect the nitrogen, typically with a tert-butyloxycarbonyl (Boc) group, prior to the coupling reaction. The subsequent activation of the alcohol creates the necessary electrophile.

A. N-Protection: Synthesis of tert-butyl 6-hydroxy-3-azabicyclo[3.1.1]heptane-3-carboxylate

  • To a stirred solution of 3-azabicyclo[3.1.1]heptan-6-ol (1.0 eq) in dichloromethane (DCM, ~0.2 M) at 0 °C, add triethylamine (1.5 eq).

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Quench the reaction with saturated aqueous NH₄Cl solution.

  • Separate the layers and extract the aqueous phase with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the N-Boc protected alcohol.

B. Activation: Synthesis of tert-butyl 6-bromo-3-azabicyclo[3.1.1]heptane-3-carboxylate

  • Dissolve the N-Boc protected alcohol (1.0 eq) and carbon tetrabromide (CBr₄, 1.5 eq) in anhydrous DCM (~0.1 M) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Add triphenylphosphine (PPh₃, 1.5 eq) portion-wise, ensuring the internal temperature does not rise significantly.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture directly onto silica gel.

  • Purify by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired bromide as the key electrophile for the Suzuki-Miyaura coupling.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This general protocol provides a robust starting point for coupling the bicyclic bromide with a range of aryl- and heteroarylboronic acids.

Workflow Figure 2: Experimental Workflow for Suzuki-Miyaura Coupling cluster_prep Reaction Setup cluster_reaction Reaction & Monitoring cluster_workup Workup & Purification reagents 1. Add bromide, boronic acid, and base to oven-dried flask. atmosphere 2. Seal flask and establish inert atmosphere (N₂/Ar). reagents->atmosphere solvent 3. Add anhydrous solvent via syringe. atmosphere->solvent catalyst 4. Add catalyst solution (Pd precatalyst + ligand). solvent->catalyst heat 5. Heat to desired temperature (e.g., 80-100 °C). catalyst->heat monitor 6. Monitor progress by TLC or LC-MS. heat->monitor cool 7. Cool to room temperature, dilute with ethyl acetate. monitor->cool filter 8. Filter through Celite® to remove Pd black. cool->filter wash 9. Wash with water and brine. filter->wash purify 10. Dry, concentrate, and purify by column chromatography. wash->purify

Caption: Figure 2: Experimental Workflow for Suzuki-Miyaura Coupling

Materials:

  • tert-butyl 6-bromo-3-azabicyclo[3.1.1]heptane-3-carboxylate (1.0 eq)

  • Aryl- or heteroarylboronic acid (1.2–1.5 eq)

  • Palladium precatalyst (e.g., SPhos-G3-Pd, 1–5 mol%)

  • Base (e.g., K₃PO₄, 2.0–3.0 eq)

  • Anhydrous solvent (e.g., Dioxane or Toluene, ~0.1 M)

Procedure:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the bicyclic bromide, the boronic acid, and the base.

  • Seal the vial with a septum-lined cap. Evacuate and backfill the vial with an inert gas (N₂ or Ar) three times.

  • Through the septum, add the anhydrous solvent via syringe, followed by the palladium precatalyst.

  • Place the vial in a pre-heated oil bath or heating block set to the desired temperature (typically 80–110 °C).

  • Stir the reaction vigorously for 4–24 hours. Monitor its progress by taking small aliquots and analyzing via TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a short pad of Celite® to remove palladium black and inorganic salts.

  • Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil or solid by flash column chromatography to yield the desired coupled product.

Part 3: Optimization and Troubleshooting

The optimal conditions can vary depending on the specific boronic acid used. The following table provides a starting point for method development.

ParameterCondition A (High Activity)Condition B (Mild/Functional Group Tolerant)Rationale & Comments
Pd Precatalyst SPhos-G3-Pd (2 mol%)RuPhos-G3-Pd (2 mol%)SPhos is highly active for many substrates. RuPhos can offer improved performance for some heteroaromatic partners.
Base K₃PO₄ (2.5 eq)Cs₂CO₃ (2.5 eq)K₃PO₄ is a robust, effective base. Cs₂CO₃ is more soluble and can be effective at lower temperatures.
Solvent Toluene1,4-DioxaneToluene allows for higher reaction temperatures. Dioxane is an excellent coordinating solvent for palladium catalysis.
Temperature 100 °C80 °CHigher temperatures accelerate the reaction but may lead to decomposition. Start lower if substrates are sensitive.
Boron Reagent Boronic Acid (1.3 eq)Boronic Acid Pinacol Ester (1.3 eq)Pinacol esters offer enhanced stability, which is beneficial for boronic acids prone to protodeboronation.[6][13]

Troubleshooting Common Issues:

ProblemPotential Cause(s)Suggested Solution(s)
No or Low Conversion Inactive catalyst; Insufficient temperature; Poor quality reagents.Use a new bottle of precatalyst; Increase temperature by 10-20 °C; Ensure solvent is anhydrous and reagents are pure.
Protodeboronation Water in the reaction; Base too strong or temperature too high.Use a boronic acid pinacol ester instead; Use a milder base (e.g., K₂CO₃); Ensure rigorously anhydrous conditions.
Debromination of Starting Material β-hydride elimination pathway is competing.Switch to a bulkier ligand (e.g., from SPhos to XPhos); Lower reaction temperature; Use a stronger, non-nucleophilic base.
Homocoupling of Boronic Acid Presence of oxygen; Catalyst decomposition.Ensure the reaction is thoroughly deoxygenated before heating; Use a lower catalyst loading.

References

  • Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. National Center for Biotechnology Information. [Link]

  • Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Organic Chemistry Portal. [Link]

  • Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. PubMed. [Link]

  • Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. ResearchGate. [Link]

  • Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

  • Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

  • Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Thieme. [Link]

  • Tetranuclear N-Heterocyclic Carbene Palladium Acetate—The Fast-Initiating Precatalyst of Suzuki Coupling. MDPI. [Link]

  • Enantio‐ and Diastereoselective Suzuki–Miyaura Coupling with Racemic Bicycles. National Center for Biotechnology Information. [Link]

  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Center for Biotechnology Information. [Link]

  • Enantio- and Diastereoselective Suzuki-Miyaura Coupling with Racemic Bicycles. ChemRxiv. [Link]

  • N-Heterocyclic Carbene-Stabilized Palladium Complexes as Organometallic Catalysts for Bioorthogonal Cross-Coupling Reactions. ACS Publications. [Link]

  • Challenges In Suzuki Coupling Reaction. Kairav Chemofarbe Industries Ltd. [Link]

  • Suzuki–Miyaura Cross‐Coupling. ResearchGate. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • The Suzuki Reaction. Andrew G Myers Research Group, Harvard University. [Link]

  • The Suzuki Reaction in Aqueous Media Promoted by P, N Ligands. MDPI. [Link]

  • Suzuki reaction. Wikipedia. [Link]

  • Suzuki cross-coupling. Chemistry LibreTexts. [Link]

  • Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. [Link]

  • Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

  • Suzuki reactions promoted by different ligands. ResearchGate. [Link]

  • Construction of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes by sp 3 –sp 2 Suzuki–Miyaura and Chan–Evans–Lam Coupling Reactions of Tertiary Trifluoroborates. ResearchGate. [Link]

  • Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry. [Link]

Sources

Application

Application Notes and Protocols for the Purification of 3-Azabicyclo[3.1.1]heptan-6-ol Intermediates

Introduction: The Critical Role of Purity in 3-Azabicyclo[3.1.1]heptane-Based Drug Discovery The 3-azabicyclo[3.1.1]heptane scaffold is a key structural motif in modern medicinal chemistry, recognized as a bioisostere fo...
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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Purity in 3-Azabicyclo[3.1.1]heptane-Based Drug Discovery

The 3-azabicyclo[3.1.1]heptane scaffold is a key structural motif in modern medicinal chemistry, recognized as a bioisostere for piperidine and pyridine rings. Its rigid, three-dimensional structure offers distinct advantages in drug design, enabling fine-tuning of physicochemical properties and enhancing target engagement.[1][2] Intermediates such as 3-Azabicyclo[3.1.1]heptan-6-ol are pivotal building blocks in the synthesis of these novel therapeutics. The stereochemistry and purity of these intermediates directly impact the efficacy and safety of the final active pharmaceutical ingredient (API). Therefore, robust and scalable purification strategies are not merely a matter of procedural completion but a cornerstone of successful drug development.

This guide provides a comprehensive overview of field-proven purification methods for 3-Azabicyclo[3.1.1]heptan-6-ol and its synthetic precursors. We will delve into the mechanistic rationale behind technique selection, offering detailed protocols for chromatography, crystallization, and trituration, tailored to the unique challenges presented by this class of bicyclic amino alcohols.

Understanding the Physicochemical Landscape of 3-Azabicyclo[3.1.1]heptan-6-ol Intermediates

The purification strategy for any compound is fundamentally dictated by its physical and chemical properties, as well as the properties of the impurities present. While specific data for every intermediate will vary, the 3-azabicyclo[3.1.1]heptane core imparts several key characteristics:

  • Basicity: The tertiary amine within the bicyclic system is basic, with a pKa that influences its solubility and interaction with chromatographic stationary phases.

  • Polarity: The presence of both the amino and hydroxyl groups renders 3-Azabicyclo[3.1.1]heptan-6-ol a polar molecule, impacting its solubility in organic solvents.

  • Chirality: The synthesis of 3-Azabicyclo[3.1.1]heptan-6-ol often results in the formation of diastereomers, which require specific techniques for separation.[1]

  • Hydrogen Bonding: The hydroxyl and amino groups can act as both hydrogen bond donors and acceptors, influencing crystallinity and solubility.

A thorough understanding of these properties is paramount for selecting the most effective purification method.

Strategic Purification Workflow

The purification of 3-Azabicyclo[3.1.1]heptan-6-ol intermediates often involves a multi-step approach. The following diagram illustrates a typical decision-making workflow:

Caption: Decision workflow for purification of 3-Azabicyclo[3.1.1]heptan-6-ol intermediates.

Chromatographic Purification: The Workhorse of Separation

Flash column chromatography is a primary tool for the purification of 3-Azabicyclo[3.1.1]heptan-6-ol intermediates, particularly when dealing with complex mixtures or separating diastereomers.

Rationale for Method Selection

The basic nature of the azabicycloheptane core can lead to strong interactions with the acidic silanol groups of standard silica gel, resulting in peak tailing, poor separation, and potential product degradation. To mitigate these issues, several strategies can be employed:

  • Use of Basic Additives: Incorporating a small amount of a basic modifier, such as triethylamine (Et₃N) or ammonia, into the mobile phase neutralizes the acidic sites on the silica gel, leading to improved peak shape and resolution.[3]

  • Alternative Stationary Phases:

    • Alumina (Al₂O₃): Neutral or basic alumina can be an excellent alternative to silica gel for the purification of basic compounds.[4]

    • Amine-Functionalized Silica: This stationary phase is specifically designed for the purification of basic compounds and often eliminates the need for mobile phase additives.[3]

  • Reversed-Phase Chromatography: For highly polar intermediates or when normal-phase chromatography fails to provide adequate separation, reversed-phase chromatography (e.g., C18 silica) can be effective. The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile or methanol, often with additives such as formic acid or trifluoroacetic acid to improve peak shape.

Protocol: Flash Column Chromatography of a Basic Amino Alcohol

This protocol provides a general guideline for the purification of a 3-azabicyclo[3.1.1]heptane derivative on silica gel.

Materials:

  • Crude 3-Azabicyclo[3.1.1]heptan-6-ol intermediate

  • Silica gel (230-400 mesh)

  • Solvents (e.g., Dichloromethane (DCM), Methanol (MeOH), Ethyl Acetate (EtOAc), Hexanes)

  • Triethylamine (Et₃N)

  • Flash chromatography system or glass column

  • Thin Layer Chromatography (TLC) plates and developing chamber

  • UV lamp and/or a suitable staining solution (e.g., potassium permanganate)

Procedure:

  • Mobile Phase Selection:

    • Develop a suitable mobile phase using TLC. A good starting point for polar amino alcohols is a mixture of DCM and MeOH.

    • Aim for an Rf value of 0.2-0.3 for the desired compound.

    • If peak streaking is observed on the TLC plate, add 0.1-1% (v/v) of Et₃N to the mobile phase.

  • Column Packing:

    • Prepare a slurry of silica gel in the initial, less polar eluent.

    • Carefully pack the column, ensuring a uniform and air-free bed.

    • Equilibrate the column by passing several column volumes of the initial mobile phase through it.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent.

    • For less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel.[5][6]

  • Elution and Fraction Collection:

    • Begin elution with the initial mobile phase.

    • If a gradient elution is required, gradually increase the polarity of the mobile phase.

    • Collect fractions and monitor the separation by TLC.

  • Product Isolation:

    • Combine the pure fractions and remove the solvent under reduced pressure.

ParameterRecommendationRationale
Stationary Phase Silica gel with basic additive, or aluminaMitigates interaction with acidic silanols.[3][4]
Mobile Phase DCM/MeOH or EtOAc/Hexanes with 0.1-1% Et₃NBalances polarity for elution and suppresses peak tailing.
Sample Loading Dry loadingPrevents band broadening and improves resolution.[5][6]
Detection UV (if chromophore present), KMnO₄ or other stainsVisualizes non-UV active compounds.

Crystallization and Salt Formation: The Path to High Purity

For intermediates that are solids or can be converted into crystalline salts, crystallization is a powerful purification technique that can significantly enhance purity and is highly scalable.

Causality Behind Experimental Choices

  • Free Base vs. Salt: While the free base of 3-Azabicyclo[3.1.1]heptan-6-ol may be an oil or a low-melting solid, converting it to a salt (e.g., hydrochloride or tartrate) often yields a more crystalline material with a higher melting point, facilitating isolation and handling.[7]

  • Solvent Selection: The ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. Anti-solvents, in which the compound is insoluble, can be added to a solution to induce precipitation.

Protocol: Purification via Hydrochloride Salt Formation and Crystallization

This protocol describes the purification of a 3-azabicyclo[3.1.1]heptane intermediate by forming its hydrochloride salt.

Materials:

  • Crude 3-Azabicyclo[3.1.1]heptan-6-ol intermediate

  • Anhydrous solvent (e.g., Diethyl ether, Dioxane, or Ethanol)

  • Hydrochloric acid solution (e.g., 2 M in diethyl ether or gaseous HCl)

  • Stirring apparatus

  • Filtration apparatus (e.g., Büchner funnel)

Procedure:

  • Dissolution: Dissolve the crude intermediate in a minimal amount of the chosen anhydrous solvent.

  • Acidification: While stirring, slowly add the hydrochloric acid solution. The hydrochloride salt will typically precipitate out of the solution.[8]

  • Crystallization:

    • Stir the resulting slurry at room temperature or cool in an ice bath to maximize precipitation.

    • For further purification, the crude salt can be recrystallized from a suitable solvent system (e.g., ethanol/ether).[9]

  • Isolation: Collect the crystalline salt by vacuum filtration.

  • Washing and Drying: Wash the crystals with a small amount of cold solvent and dry under vacuum.

Caption: Workflow for purification via hydrochloride salt formation.

Trituration: A Simple and Effective Polishing Step

Trituration is a solid-liquid extraction technique used to purify a solid compound by washing it with a solvent in which the desired product is insoluble, but the impurities are soluble.[10][11] It is an excellent method for removing small amounts of impurities from a relatively pure solid.

Protocol: Purification by Trituration

Materials:

  • Crude solid intermediate

  • A suitable solvent (one in which the product is sparingly soluble and impurities are soluble)

  • Flask or beaker

  • Spatula or glass rod

  • Filtration apparatus

Procedure:

  • Solvent Selection: Choose a solvent where the product has very low solubility. Common choices for polar compounds include diethyl ether or a mixture of a non-polar and a slightly more polar solvent (e.g., hexanes/ethyl acetate).[12][13]

  • Suspension: Suspend the crude solid in a small amount of the chosen solvent.

  • Grinding: Use a spatula or glass rod to grind the solid in the solvent. This breaks up the solid particles and exposes the impurities to the solvent.

  • Stirring: Stir the slurry for a period of time (e.g., 15-30 minutes) to allow the impurities to dissolve.

  • Isolation: Collect the purified solid by vacuum filtration.

  • Washing: Wash the solid on the filter with a small amount of the cold trituration solvent to remove any residual dissolved impurities.

  • Drying: Dry the purified solid under vacuum.

Separation of Diastereomers

The synthesis of substituted 3-azabicyclo[3.1.1]heptanes can often lead to mixtures of diastereomers. The separation of these stereoisomers is crucial for obtaining a single, well-defined final compound.

  • Chromatography: As diastereomers have different physical properties, they can often be separated by flash column chromatography. Careful optimization of the mobile phase is key to achieving good resolution.[14][15]

  • Crystallization: In some cases, one diastereomer may be less soluble in a particular solvent system, allowing for its selective crystallization from the mixture. This can sometimes be achieved through the formation of diastereomeric salts with a chiral acid or base.[16][17]

Conclusion

The purification of 3-Azabicyclo[3.1.1]heptan-6-ol intermediates is a critical step in the synthesis of novel therapeutics. A strategic approach, combining chromatography, crystallization, and trituration, is often necessary to achieve the high levels of purity required for drug development. The choice of method should be guided by the physicochemical properties of the intermediate and the nature of the impurities. The protocols and rationales provided in this guide offer a solid foundation for researchers to develop robust and scalable purification strategies for this important class of compounds.

References

  • Performing a Trituration - Common Organic Chemistry. (n.d.). Retrieved March 27, 2026, from [Link]

  • Trituration. (2023, December 19). In Wikipedia. Retrieved March 27, 2026, from [Link]

  • Galand, S., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 223-229. [Link]

  • Li, H., et al. (2008). An Integrated High-Throughput Screening Approach for Purification of Solid Organic Compounds by Trituration and Crystallization in Solvents. Organic Process Research & Development, 12(1), 69-75. [Link]

  • Shake, Scrape, and Drain. (2013, February 26). Chemtips. Retrieved March 27, 2026, from [Link]

  • The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. (n.d.). Santai Technologies. Retrieved March 27, 2026, from [Link]

  • 5.37 Introduction to Organic Synthesis Laboratory. (n.d.). MIT OpenCourseWare. Retrieved March 27, 2026, from [Link]

  • Galand, S., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 223–229. [Link]

  • Flash Column Chromatography. (n.d.). University of Rochester. Retrieved March 27, 2026, from [Link]

  • Mahler, M., Swartz, S., & Thomason, V. (2012).

  • What is the best way to convert my amine compound from the free amine into the salt form HCl? (2020, February 3). ResearchGate. Retrieved March 27, 2026, from [Link]

  • Damon, D. B., et al. (2015). Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate. Organic Process Research & Development, 19(7), 849-855. [Link]

  • How do you detect that amine salts are forming and causing corrosion, either in the fractionator or other locations. (n.d.). AFPM. Retrieved March 27, 2026, from [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. Retrieved March 27, 2026, from [Link]

  • Method for crystallization of amino acids. (1992). Google Patents.

  • SOP: FLASH CHROMATOGRAPHY. (n.d.). University of Cape Town. Retrieved March 27, 2026, from [Link]

  • 3-Azabicyclo(3.1.1)heptane. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

  • A NEW GENERAL SYNTHESIS OF 2-AMINO ALCOHOLS. (1950). Canadian Journal of Research, 28B(6), 331-337. [Link]

  • Chernykh, A. V., et al. (2024). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. [Link]

  • One-Pot Preparation of Cyclic Amines from Amino Alcohols. (2010). Organic Syntheses, 87, 189. [Link]

  • Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1326. [Link]

  • DIASTEREOSELECTIVE REDUCTION OF ENDOCYCLIC β-ENAMINO ESTER: AN APPROACH TO PREPARE DIASTEREOPURE MULTISUBSTITUTED PYRROLIDINE. (2022). Malaysian Journal of Analytical Sciences, 26(2), 332-342.

  • Resolution (Separation) of Enantiomers. (n.d.). Chemistry Steps. Retrieved March 27, 2026, from [Link]

  • Woods, A. J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(3), 2369-2380. [Link]

  • 6-Oxa-3-azabicyclo(3.1.1)heptane. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

  • 3-azabicyclo[3.1.1]heptan-6-ol hydrochloride. (n.d.). Chemspace. Retrieved March 27, 2026, from [Link]

  • Chernykh, A. V., et al. (2024). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. [Link]

  • Dibchak, D., et al. (2023). General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. Angewandte Chemie International Edition, 62(39), e202304246. [Link]

  • Mansson, C. M. F., & Burns, N. Z. (2024). Synthesis of 3-Azabicyclo[3.2.0]heptane hydrochloride. Organic Syntheses, 101, 410-422. [Link]

  • Process for the preparation of 6, 6-dimethyl-3-azabicyclo-[3.1.0]-hexane compounds and enantiomeric salts thereof. (2007). Google Patents.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Optimization for 3-Azabicyclo[3.1.1]heptan-6-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth troubleshooting guide to address the specific chromatographic challenges associated with 3-Azabicyclo[3.1.1]heptan...
Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth troubleshooting guide to address the specific chromatographic challenges associated with 3-Azabicyclo[3.1.1]heptan-6-ol .

Because this molecule is a highly polar, bridged bicyclic secondary amine with a secondary hydroxyl group, it defies standard reversed-phase (RP) chromatography. Under typical acidic conditions, the amine is fully protonated, rendering the molecule extremely hydrophilic. This results in void volume elution and severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica matrix.

This guide provides the mechanistic causality behind these failures and offers self-validating protocols to establish robust, reproducible retention.

I. Troubleshooting Decision Pathway

When standard RP-HPLC fails, selecting the correct alternative chromatographic mode is critical. Use the decision matrix below to determine the optimal workflow based on your detector compatibility requirements.

HPLC_Optimization N1 3-Azabicyclo[3.1.1]heptan-6-ol Poor Retention / Tailing N2 Is LC-MS Compatibility Required? N1->N2 N3 HILIC Mode (Aqueous Normal Phase) N2->N3 Yes (Highly Polar Focus) N4 High-pH RP-HPLC (Volatile Buffers) N2->N4 Yes (Alternative) N5 Ion-Pairing RP-HPLC (e.g., Alkyl Sulfonates) N2->N5 No (UV Detection Only) N6 Evaluate k' > 2 and Peak Symmetry N3->N6 N4->N6 N5->N6

Figure 1: Decision workflow for optimizing HPLC retention of polar basic amines.

II. Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does 3-Azabicyclo[3.1.1]heptan-6-ol elute in the void volume (t0) on my standard C18 column at pH 2.5? A1: At pH 2.5, the secondary amine on the bicyclic ring (pKa ~10) is fully protonated and carries a positive charge. Charged species are highly hydrophilic and cannot effectively partition into the hydrophobic C18 stationary phase[1]. Consequently, the molecule acts as an unretained solute. Furthermore, any slight retention you observe is likely driven by unwanted ion-exchange interactions with negatively charged residual silanols on the silica surface, which causes the severe peak tailing you are experiencing.

Q2: How can I increase retention using Reversed-Phase (RP) chromatography without changing to a specialized column chemistry? A2: You must utilize High-pH RP-HPLC . By applying the "2 pH rule"—adjusting the mobile phase pH to at least two units above the analyte's pKa—you force the basic amine into its neutral, free-base state. In this unionized state, the molecule's lipophilicity dramatically increases, allowing it to partition effectively into the C18 phase[1]. Caution: Standard silica dissolves at pH > 8. You must use a high-pH stable hybrid silica or polymer-based column.

Q3: I need LC-MS compatibility, but standard high-pH buffers (like phosphate) are non-volatile and will foul my mass spectrometer. What are my options? A3: You can use volatile basic buffers such as ammonium hydroxide or ammonium bicarbonate adjusted to pH 10.5. Alternatively, novel fluoroalcohol modifiers like 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) can be used. HFIP acts as an efficient high-pH buffer that pairs with basic analytes to adjust retention behavior without suppressing electrospray ionization (ESI) signals[2].

Q4: If High-pH RP-HPLC fails, why is HILIC the recommended alternative? A4: Hydrophilic Interaction Liquid Chromatography (HILIC) operates with an inverse retention mechanism compared to RP-HPLC[3]. It utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (typically >70% acetonitrile). A water-enriched liquid layer forms on the stationary phase surface. The protonated, highly polar 3-Azabicyclo[3.1.1]heptan-6-ol partitions out of the organic eluent and into this immobilized aqueous layer[4]. Because water is the strong eluting solvent in HILIC, starting with high organic concentrations ensures excellent retention for polar amines[3].

Q5: What if I am restricted to low-pH RP-HPLC and UV detection? A5: You must employ Ion-Pairing Chromatography . By adding an anionic ion-pairing reagent (such as 10 mM sodium heptanesulfonate) to an acidic mobile phase, the negatively charged sulfonate binds to the positively charged, protonated amine. This forms a neutral, hydrophobic ion-pair complex that retains strongly on a standard C18 column[5]. Note that alkyl sulfonates are non-volatile and strictly incompatible with MS detection.

III. Quantitative Data Summary

The following table summarizes the expected chromatographic behavior of 3-Azabicyclo[3.1.1]heptan-6-ol across different methodological strategies.

Chromatographic StrategyMobile Phase pHAnalyte Ionization StateExpected Capacity Factor (k')Peak Symmetry (As)MS Compatibility
Standard RP-HPLC (C18) Acidic (pH 2-3)Protonated (Cationic)< 0.5 (Void Volume)Poor (> 2.0, Tailing)Excellent
High-pH RP-HPLC (Hybrid C18) Basic (pH 10.5)Neutral (Free-Base)2.0 - 5.0Excellent (0.9 - 1.2)Good (Volatile Buffers)
HILIC (Bare Silica/ZIC) Acidic (pH 3-4)Protonated (Cationic)3.0 - 8.0Good (1.0 - 1.3)Excellent
Ion-Pairing RP-HPLC Acidic (pH 2-3)Neutralized Complex4.0 - 10.0Good (1.0 - 1.2)Poor (Non-Volatile)

IV. Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. The success of the protocol is explicitly verified by calculating the capacity factor ( k′=(tR​−t0​)/t0​ ).

Protocol A: High-pH RP-HPLC Method Screening

Objective: Deprotonate the secondary amine to maximize hydrophobic partitioning.

  • Column Selection: Install a high-pH stable hybrid silica C18 column (e.g., Waters XBridge or Phenomenex Gemini, 150×4.6 mm, 3 µm).

  • Mobile Phase Preparation:

    • Mobile Phase A: Prepare 10 mM Ammonium Bicarbonate in ultrapure water. Adjust the pH to 10.5 using concentrated Ammonium Hydroxide. Causality: pH 10.5 ensures the amine is >90% unionized.

    • Mobile Phase B: 100% LC-MS Grade Acetonitrile.

  • Gradient Elution: Run a shallow gradient from 2% B to 60% B over 15 minutes. Flow rate: 1.0 mL/min. Column temperature: 40°C.

  • Sample Preparation: Dissolve 3-Azabicyclo[3.1.1]heptan-6-ol in 100% Mobile Phase A to prevent solvent-mismatch peak distortion.

  • System Suitability Validation: Inject uracil as an unretained void volume ( t0​ ) marker. Calculate k′ for the target analyte.

    • Validation Check: If k′>2.0 and USP tailing factor ≤1.5 , the method is validated. If k′<2.0 , the molecule is not fully deprotonated; consider switching to Protocol B.

Protocol B: HILIC Method Optimization

Objective: Retain the protonated amine via hydrophilic partitioning into an aqueous surface layer.

  • Column Selection: Install a Zwitterionic HILIC column (e.g., SeQuant ZIC-HILIC, 150×2.1 mm, 3 µm).

  • Mobile Phase Preparation:

    • Mobile Phase A: Prepare 10 mM Ammonium Formate in water, adjusted to pH 3.0 with Formic Acid. Causality: Low pH ensures the amine is fully protonated, maximizing its polarity for HILIC retention[3].

    • Mobile Phase B: 100% LC-MS Grade Acetonitrile.

  • Gradient Elution: Note: HILIC gradients run in reverse to RP-HPLC. Start at 95% B (highly organic). Decrease linearly to 60% B over 15 minutes. Flow rate: 0.3 mL/min.

  • Sample Preparation: Dissolve the analyte in a diluent matching the initial conditions (95% Acetonitrile / 5% Buffer). Injecting highly aqueous samples in HILIC will cause severe peak splitting.

  • System Suitability Validation: Inject toluene as the unretained void volume ( t0​ ) marker.

    • Validation Check: Calculate k′ . If k′>3.0 , the method is validated. If retention is insufficient, increase the initial Acetonitrile concentration to 98%, as reducing the water content strengthens retention in HILIC[4].

V. References

  • Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds Source: University of Tartu (Excellence in Analytical Chemistry) URL:[Link]

  • Effect of pH on LC-MS Analysis of Amines Source: Waters Corporation URL:[Link]

  • Hydrophilic Interaction Chromatography (HILIC) Separation of Basic Drugs using MS/MS Detection Source: Agilent Technologies URL:[Link]

  • Back to Basics: The Role of pH in Retention and Selectivity Source: LCGC International URL:[Link]

  • Other HPLC separations performed on hydrophobic stationary phases Source: ResearchGate (Journal of Pharmaceutical and Biomedical Analysis) URL:[Link]

Sources

Optimization

preventing degradation of 3-Azabicyclo[3.1.1]heptan-6-ol during long-term storage

Technical Support Center: 3-Azabicyclo[3.1.1]heptan-6-ol A Guide to Preventing Degradation During Long-Term Storage Welcome to the technical support guide for 3-Azabicyclo[3.1.1]heptan-6-ol. This resource is designed for...
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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 3-Azabicyclo[3.1.1]heptan-6-ol

A Guide to Preventing Degradation During Long-Term Storage

Welcome to the technical support guide for 3-Azabicyclo[3.1.1]heptan-6-ol. This resource is designed for researchers, scientists, and drug development professionals who utilize this valuable bicyclic building block. The inherent structural features of 3-Azabicyclo[3.1.1]heptan-6-ol—specifically its secondary amine and secondary alcohol moieties within a strained ring system—make it susceptible to degradation if not stored properly.[1][2][3] Maintaining the chemical integrity of this compound is paramount for ensuring the reliability and reproducibility of your experimental outcomes. This guide provides in-depth, experience-based answers and troubleshooting protocols to help you preserve the quality of your material over time.

Section 1: Understanding the Chemical Stability of 3-Azabicyclo[3.1.1]heptan-6-ol

The stability of 3-Azabicyclo[3.1.1]heptan-6-ol is governed by its two primary functional groups: a nucleophilic secondary amine and a secondary alcohol. These groups are prone to oxidative degradation, which is the most common pathway for impurity formation during storage.

Key Degradation Pathways:

  • Oxidation of the Secondary Amine: The lone pair of electrons on the nitrogen atom is susceptible to reaction with atmospheric oxygen, potentially leading to the formation of N-oxides or other related impurities. This process can be accelerated by light and elevated temperatures.

  • Oxidation of the Secondary Alcohol: The secondary alcohol can be oxidized to the corresponding ketone, 3-Azabicyclo[3.1.1]heptan-6-one. This is a significant transformation that alters the molecule's reactivity and physical properties.

  • Hygroscopicity and Hydrolysis: Amines are often hygroscopic, meaning they can absorb moisture from the air. While not a direct degradation pathway, the presence of water can facilitate other undesirable reactions.

  • Acid/Base Incompatibility: As a basic compound, 3-Azabicyclo[3.1.1]heptan-6-ol will react vigorously with acids. While often supplied as a salt (e.g., hydrochloride) to improve stability and handling, the free base requires careful storage to avoid contact with acidic vapors or surfaces.[4][5][6]

cluster_main Potential Degradation of 3-Azabicyclo[3.1.1]heptan-6-ol cluster_products A 3-Azabicyclo[3.1.1]heptan-6-ol (Stored Compound) B 3-Azabicyclo[3.1.1]heptan-6-one (Ketone Impurity) A->B  Atmospheric O₂  Trace Metals C N-Oxide Derivative (Oxidized Amine) A->C  Atmospheric O₂  Light/UV D Other Oligomeric Byproducts A->D  Heat  Moisture (H₂O)

Caption: Potential degradation pathways for 3-Azabicyclo[3.1.1]heptan-6-ol.

Section 2: Frequently Asked Questions (FAQs) for Long-Term Storage

This section addresses the most common questions regarding the proper handling and storage of 3-Azabicyclo[3.1.1]heptan-6-ol.

Q1: What are the optimal storage conditions for long-term stability?

A1: To maximize the shelf-life of 3-Azabicyclo[3.1.1]heptan-6-ol, we recommend adhering to the following conditions. These are based on best practices for storing air- and moisture-sensitive bicyclic amines and alcohols.[7][8][9]

ParameterRecommendationRationale
Temperature 2–8°C (Refrigerated)Slows the kinetics of potential oxidative and thermal degradation pathways.
Atmosphere Inert Gas (Argon or Nitrogen)Displaces atmospheric oxygen, the primary agent for both amine and alcohol oxidation.[10]
Container Amber Glass Vial/Bottle with PTFE-lined CapPrevents exposure to light (which can catalyze oxidation) and ensures an inert, tight seal.
State SolidIf received as a solid, store as a solid. Avoid unnecessarily dissolving in a solvent for long-term storage.

Q2: Should I store the compound as a free base or as a salt (e.g., HCl salt)?

A2: For long-term storage, the salt form (e.g., 3-azabicyclo[3.1.1]heptan-6-ol hydrochloride) is generally preferable.[4][5] The protonation of the amine nitrogen significantly reduces its nucleophilicity and susceptibility to oxidation. Furthermore, salts are typically more crystalline and less hygroscopic solids, which improves their handling and stability.[6] The free base is often a low-melting solid or oil, which can be more challenging to handle and more reactive.[6] If your experiment requires the free base, it is best practice to store the salt and liberate the free base in the quantity needed just prior to use.

Q3: What are the visible signs of degradation?

A3: Regular visual inspection is the first line of defense in quality control. Be alert for:

  • Color Change: A pure compound should be a white to off-white solid. The development of a yellow or brown tint is a strong indicator of oxidation.

  • Change in Physical State: The material becoming gummy, oily, or clumping can suggest the absorption of moisture or the formation of impure liquid byproducts.

  • Insolubility: If a previously soluble lot of the compound shows poor solubility in a standard solvent, it may indicate the formation of insoluble polymeric or degraded material.

Q4: How critical is it to use an inert atmosphere?

A4: For long-term storage (>6 months), it is highly critical. The primary degradation pathways involve oxidation. While the compound may appear stable for short periods on the benchtop, continuous exposure to air will inevitably lead to a gradual decline in purity. Using an inert gas backfill for the storage container is a simple and effective measure to ensure the compound's integrity for years.[10]

Q5: What materials should be avoided for storage or handling?

A5: Avoid reactive materials. Do not use storage caps with paper or foil liners, as these do not provide a sufficient barrier to air and moisture and may degrade upon contact. Ensure spatulas and glassware are clean and dry. Avoid storing near strong oxidizing agents or volatile acidic compounds (e.g., hydrochloric or trifluoroacetic acid), as their vapors can compromise the sample.[7]

Section 3: Troubleshooting Guide: Diagnosing and Addressing Degradation

This guide provides a logical workflow for when you suspect your stored sample of 3-Azabicyclo[3.1.1]heptan-6-ol may have degraded.

Start Suspected Degradation of Stored Sample Vis_Inspect Perform Visual Inspection (Color, State) Start->Vis_Inspect No_Change No Visible Change Vis_Inspect->No_Change Observation? Change_Obs Color Change or Gummy Appearance Vis_Inspect->Change_Obs Observation? Analytical Perform Analytical Verification (HPLC, GC/MS, or NMR) No_Change->Analytical No Change_Obs->Analytical Yes Purity_Check Purity >98% and No New Peaks? Analytical->Purity_Check Use_Sample Decision: Proceed with Use Purity_Check->Use_Sample Yes Minor_Imp Minor Impurity (<2%) Purity_Check->Minor_Imp No Re_Eval Decision: Purify or Discard Minor_Imp->Use_Sample Application Tolerant Minor_Imp->Re_Eval Major Impurity

Caption: Troubleshooting workflow for assessing stored sample integrity.

Q: My compound, which was once white, has turned yellow. What has likely happened and is it still usable?

A: A yellow discoloration is the classic sign of oxidation. While the bulk of the material may still be the desired compound, the color indicates the presence of impurities. The usability depends entirely on the tolerance of your specific application to these impurities. For highly sensitive catalytic or biological assays, the material should be repurified or discarded. For less sensitive, early-stage synthetic steps, it may be acceptable, but you should proceed with caution as yields and side reactions may be affected. An analytical purity check (HPLC or GC) is strongly recommended before use.

Q: I ran an HPLC/GC-MS of my stored sample and see a new, significant peak. What is it likely to be?

A: If you observe a new peak, compare its mass with potential degradation products. The most common impurity would be the ketone (3-Azabicyclo[3.1.1]heptan-6-one), resulting from the oxidation of the alcohol. This would have a molecular weight that is 2 Da less than the starting material. Other possibilities include N-oxides (molecular weight 16 Da greater) or dimers.

Q: My ¹H NMR spectrum shows broadened peaks or new signals that weren't there before. How should I interpret this?

A: Broadened signals, especially around the N-H and O-H protons, can indicate the presence of water or paramagnetic impurities (from trace metal-catalyzed oxidation). New, sharp signals suggest the formation of specific degradation products. Look for the disappearance of the alcohol methine proton (the C-H attached to the -OH group) and the appearance of new signals in the aliphatic region, which could indicate the formation of the ketone. Always compare the spectrum to a reference of a fresh, high-purity sample.

Section 4: Protocols for Quality Assessment

Protocol 4.1: Purity Analysis by Reverse-Phase HPLC (General Method)

This protocol provides a starting point for assessing the purity of 3-Azabicyclo[3.1.1]heptan-6-ol. Method optimization may be required.

  • Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of a suitable solvent (e.g., Acetonitrile/Water 50:50) to make a 1 mg/mL stock solution.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm (as the compound lacks a strong chromophore) or Evaporative Light Scattering Detector (ELSD) / Charged Aerosol Detector (CAD).

  • Analysis: Inject 5 µL of the sample solution. Integrate all peaks and calculate the purity based on the area percent of the main peak. A fresh, high-purity standard should be run as a reference.

Protocol 4.2: Structural Verification by ¹H NMR

  • Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O if it's a salt).

  • Acquisition: Acquire a standard ¹H NMR spectrum.

  • Interpretation: Verify the presence of key signals corresponding to the 3-Azabicyclo[3.1.1]heptan-6-ol structure. Pay close attention to:

    • The chemical shift and integration of the C-H proton adjacent to the hydroxyl group.

    • The presence and integration of the N-H proton (this may be broad or exchange with D₂O).

    • The overall pattern of the bicyclic core protons.

  • Comparison: Compare the acquired spectrum against a known reference spectrum to confirm structural integrity and identify any impurity signals.

References

  • Chemical Storage and Handling Recommend
  • SAFETY DATA SHEET - 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2,4-dione. (2025). Fisher Scientific.
  • SAFETY DATA SHEET - n-Heptane. (2025). Sigma-Aldrich.
  • Benzyl 6-oxo-3-azabicyclo[3.1.
  • Bicyclic (Alkyl)(amino)carbenes (BICAACs): Stable Carbenes More Ambiphilic than CAACs. (2017).
  • 3-Oxabicyclo[3.1.1]heptanes as Isosteres of meta-Substituted Benzene Rings. (Preprint). ChemRxiv.
  • 3-azabicyclo[3.1.1]heptan-6-ol hydrochloride. Chemspace.
  • {3-Azabicyclo[3.1.1]heptan-6-yl}methanol hydrochloride. ChemScene.
  • Bicyclo[3.1.
  • Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. (2018). Molecules.
  • Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form. (2021). Organic Process Research & Development.
  • 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. Enamine.
  • General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. (2023).
  • Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase... (2024). RSC Advances.
  • Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. (Preprint). ChemRxiv.

Sources

Troubleshooting

optimizing solvent selection for 3-Azabicyclo[3.1.1]heptan-6-ol crystallization

Technical Support Center: Crystallization of 3-Azabicyclo[3.1.1]heptan-6-ol From the Desk of the Senior Application Scientist Welcome to the technical support center for the crystallization of 3-Azabicyclo[3.1.1]heptan-6...
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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Crystallization of 3-Azabicyclo[3.1.1]heptan-6-ol

From the Desk of the Senior Application Scientist

Welcome to the technical support center for the crystallization of 3-Azabicyclo[3.1.1]heptan-6-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-purity crystalline material. The unique bridged bicyclic structure of this amino alcohol presents specific challenges and opportunities in developing a robust crystallization process.[1][2] This document provides direct answers to common issues, detailed troubleshooting protocols, and the scientific rationale behind our recommendations.

Frequently Asked Questions (FAQs)

Q1: What are the key molecular features of 3-Azabicyclo[3.1.1]heptan-6-ol that influence solvent selection?

A1: The crystallization behavior of 3-Azabicyclo[3.1.1]heptan-6-ol is governed by three primary features:

  • Secondary Amine: The nitrogen in the bicyclic system is a hydrogen bond acceptor and a weak base. This allows for interactions with protic solvents or the potential for salt formation.[3]

  • Secondary Alcohol: The hydroxyl group is both a hydrogen bond donor and acceptor, imparting polarity and favoring interactions with polar solvents like alcohols.

  • Rigid Bicyclic Core: The C(sp³)-rich, rigid 3-azabicyclo[3.1.1]heptane scaffold limits conformational flexibility.[1][4] This rigidity can facilitate lattice formation compared to more flexible molecules but also makes the molecule sensitive to how solvents pack around it.

These features suggest that the molecule has moderate polarity. Therefore, a successful crystallization solvent will likely be one that dissolves the compound at elevated temperatures but has limited solubility at lower temperatures.

Q2: What is a logical starting point for a solvent screen?

A2: A good starting point is to screen a range of solvents with varying polarities and hydrogen bonding capabilities. Based on the "like dissolves like" principle, we recommend starting with polar protic and aprotic solvents. A typical initial screen should include:

  • Alcohols: Isopropanol (IPA), Ethanol (EtOH), Methanol (MeOH)

  • Ketones: Acetone, Methyl Ethyl Ketone (MEK)

  • Ethers: 2-Methyltetrahydrofuran (2-MeTHF), Tetrahydrofuran (THF)

  • Esters: Ethyl Acetate (EtOAc), Isopropyl Acetate (IPAc)

  • Nitriles: Acetonitrile (ACN)[5]

  • Apolar/Co-solvent: Toluene, Heptane (primarily for use as anti-solvents)[6]

Screening should be performed on a small scale to quickly identify promising candidates for further optimization.

Q3: What potential solid-state issues, like polymorphism, should I be aware of?

A3: Bicyclic compounds and active pharmaceutical ingredients (APIs) are often susceptible to polymorphism, which is the ability to exist in multiple crystal forms.[7][8] Different polymorphs can have different physicochemical properties, including solubility, stability, and bioavailability.[8][9] It is critical to characterize the solid form obtained from each successful crystallization experiment using techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to identify and control the desired polymorphic form.

Troubleshooting Guide: Common Crystallization Problems

Problem 1: No Crystals Form Upon Cooling

Q: I have dissolved my compound in a hot solvent and allowed it to cool, but no crystals have appeared. What are the next steps?

A: This is a common issue indicating that the solution is not sufficiently supersaturated or that there is a high energy barrier to nucleation. The goal is to induce nucleation without causing the compound to "crash out" as an amorphous solid or oil.

Troubleshooting Protocol: Inducing Crystallization

  • Patience: First, ensure adequate time has been allowed. Some systems require several hours to nucleate.[10]

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass can serve as nucleation sites.

  • Seeding: If you have a previous batch of solid material, add a single, tiny crystal (a "seed crystal") to the solution. This provides a template for crystal growth, bypassing the initial nucleation barrier.[11]

  • Cooling Further: If the solution is at room temperature, try cooling it further in an ice bath (0 °C) or a freezer. This will decrease solubility and increase the supersaturation level.

  • Solvent Evaporation: If the solution is still clear, you may have used too much solvent.[12] Allow the solvent to evaporate slowly in a fume hood (cover the flask with perforated parafilm) to increase the concentration.[13]

  • Anti-Solvent Addition: If a single solvent system fails, an anti-solvent approach is a powerful alternative. Slowly add a solvent in which your compound is insoluble (e.g., heptane or toluene) to your solution until turbidity persists. Then, add a small amount of the primary solvent to redissolve the solid and allow it to cool slowly.

Below is a decision-making workflow for this issue.

G start Solution Cooled, No Crystals scratch 1. Scratch Inner Surface with Glass Rod start->scratch seed 2. Add a Seed Crystal scratch->seed No success success Crystals Form scratch->success Success cool 3. Cool to Lower Temp (e.g., 0 °C) seed->cool No success seed->success Success concentrate 4. Reduce Volume (Slow Evaporation) cool->concentrate No success cool->success Success antisolvent 5. Add Anti-Solvent concentrate->antisolvent No success concentrate->success Success antisolvent->success Success fail Re-evaluate Solvent System antisolvent->fail No success

Caption: Troubleshooting workflow for inducing crystallization.

Problem 2: The Compound "Oils Out" Instead of Crystallizing

Q: Upon cooling, my compound separates as a liquid layer (an oil) rather than a solid. Why does this happen and how can I prevent it?

A: "Oiling out" occurs when the solute's solubility is exceeded, but the temperature is still above the melting point of the solid in that solvent environment, or when the supersaturation is too high for orderly crystal lattice formation. This is common with compounds containing impurities or when cooling is too rapid.

Corrective Actions for Oiling Out

  • Re-heat and Dilute: Warm the mixture until the oil redissolves completely. Add a small amount (10-20% by volume) of the same hot solvent to dilute the solution. This lowers the supersaturation level upon cooling.

  • Slow the Cooling Rate: Rapid cooling can shock the system, favoring the disordered oil phase.[12] Allow the flask to cool slowly to room temperature on the benchtop before transferring it to a cooling bath. Insulating the flask can help moderate the cooling rate. Optimization of the cooling profile is a key parameter in crystallization.[14][15]

  • Change Solvents: The solvent choice may be suboptimal. Try a solvent in which the compound is less soluble. A lower solubility often leads to a higher melting point for the solvated crystal, reducing the likelihood of oiling out.

  • Use an Anti-Solvent: Dissolve the compound in a minimal amount of a good solvent at room temperature, then slowly add an anti-solvent at the same temperature. This can often bypass the temperature-related issues that lead to oiling.

Problem 3: The Crystallized Product Purity is Low

Q: I've successfully crystallized my product, but analytical data (HPLC, NMR) shows it is still impure. How can I improve the purity?

A: Impurities can become trapped in the crystal lattice, especially during rapid crystallization.[16][17] The goal of purification by crystallization is to allow the desired molecule to selectively incorporate into the growing crystal lattice while impurities remain in the "mother liquor" (the remaining solution).

Protocol: Enhancing Product Purity

  • Optimize the Cooling Rate: As discussed, a slower cooling rate is crucial. A slow, linear, or multi-step cooling profile allows for more selective growth of the crystals, giving impurities time to diffuse away from the crystal surface.[15][18]

  • Perform a Second Recrystallization: The most reliable method to improve purity is to perform the entire crystallization process again. Dissolve the impure crystals in a minimal amount of fresh, hot solvent and recrystallize. Each successive crystallization will further reject impurities.

  • Consider the Impurity's Structure: If you know the structure of the major impurity, you can make a more informed solvent choice. If the impurity is significantly more or less polar than your product, select a solvent system that maximizes this solubility difference. For example, if the impurity is much more soluble, it is more likely to remain in the mother liquor.[19]

  • Wash the Crystals Properly: After filtration, wash the isolated crystals (the "filter cake") with a small amount of cold crystallization solvent. This removes any residual mother liquor containing dissolved impurities from the crystal surfaces without dissolving a significant amount of the product.

Experimental Protocols & Data

Protocol 1: Systematic Solvent Screening

This protocol allows for the rapid assessment of multiple solvents to identify promising candidates.

  • Preparation: Place approximately 20-30 mg of 3-Azabicyclo[3.1.1]heptan-6-ol into each of several small vials.

  • Solvent Addition: To each vial, add a different solvent dropwise at room temperature, vortexing between additions, until the solid dissolves. Note the approximate solubility at room temperature.

  • Heating: If the solid does not dissolve in ~1 mL of solvent, heat the vial gently (e.g., to 60 °C) and continue adding solvent dropwise until a clear solution is obtained.

  • Cooling & Observation: Allow the vials that required heating to cool slowly to room temperature, then place them in an ice bath.

  • Evaluation: Observe the quality and quantity of the crystals formed. An ideal solvent is one that dissolves the compound poorly at low temperatures but completely at elevated temperatures.

Table 1: Example Solvent Screening Results

SolventSolubility at 20°CSolubility at 60°CObservations Upon CoolingSuitability
HeptaneInsolubleInsolubleNo dissolutionAnti-solvent only
TolueneSparingly SolubleSolubleFine needles, moderate yieldPossible
Ethyl AcetateSolubleVery SolubleNo crystals, oil formedPoor
Isopropanol (IPA)Sparingly SolubleVery SolubleLarge, well-formed crystalsExcellent
Acetonitrile (ACN)Moderately SolubleVery SolubleSmall crystals, low yieldModerate
WaterVery SolubleVery SolubleNo crystals formedPoor

Note: This data is representative and should be determined experimentally.

Protocol 2: Cooling Crystallization with Isopropanol (IPA)

Based on the screening data, IPA is a promising solvent. This protocol details a lab-scale cooling crystallization.

  • Dissolution: In a suitable flask, charge 1.0 g of crude 3-Azabicyclo[3.1.1]heptan-6-ol. Add IPA in portions while heating and stirring until the solid is fully dissolved (~5 mL at 70 °C).

  • Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly on the benchtop. Crystal nucleation should begin as the solution cools.

  • Controlled Cooling: Once the solution reaches ~40 °C, place it in a controlled cooling bath. Program the bath to cool from 40 °C to 5 °C over 2 hours (a rate of -17.5 °C/hour).

  • Maturation: Hold the resulting slurry at 5 °C for at least 1 hour with gentle stirring to allow for complete crystallization.

  • Isolation: Isolate the crystals by vacuum filtration.

  • Washing: Wash the filter cake with a small amount of cold (5 °C) IPA (2 x 1 mL).

  • Drying: Dry the crystals under vacuum at 40 °C to a constant weight.

G cluster_0 Crystallization Workflow A 1. Dissolve Crude Compound in Hot IPA B 2. Slow Cool to RT (Induce Nucleation) A->B C 3. Controlled Cooling to 5 °C over 2h B->C D 4. Age Slurry at 5 °C for 1h C->D E 5. Isolate via Filtration D->E F 6. Wash with Cold IPA E->F G 7. Dry Under Vacuum F->G H Pure Crystalline Product G->H

Caption: Optimized cooling crystallization workflow.

References

  • Jezowski, S. et al. Unusual physical behaviour and polymorphic phase transitions in crystalline bicyclic anhydrides. CrystEngComm.
  • LibreTexts, Chemistry. 3.6F: Troubleshooting. (2022).
  • Black, S. et al. Why Do Organic Compounds Crystallise Well or Badly or Ever so Slowly? Why Is Crystallisation Nevertheless Such a Good Purification Technique?. Organic Process Research & Development. (2009).
  • Wikipedia. Bicyclic molecule.
  • Quinteros, M. et al. Improving the Performance of a 3-Stage Cyclic Crystallization Process Using a Hydrocyclone.
  • Woo, X. Y. et al. Optimizing Batch Crystallization Cooling Profiles: The Design of Dynamic Experiments Approach. IFAC-PapersOnLine.
  • Gao, Q. et al. Impact of impurities on crystal growth.
  • Chegg. List out of the three solvents given for each compound: 1)
  • ResearchGate. How to recrystallization amine compound and it is not soluble in common organic solvents. (2021).
  • Das, D. Insights into polymorphism and inclusion properties in organic compounds. (2024).
  • Chemspace. 3-azabicyclo[3.1.1]heptan-6-ol hydrochloride.
  • University of California, Berkeley.
  • ResearchGate.
  • ResearchGate. Effect of Impurities on the Growth Kinetics of Crystals.
  • Singh, D. et al. Polymorphism: The Phenomenon Affecting the Performance of Drugs. (2014).
  • Khan, B. M. et al. Methods for Crystal Production of natural compounds; a review of recent advancements.
  • Herrera, M. et al.
  • University of Rochester, Department of Chemistry.
  • ResearchGate. Selected parameters of 3‐azabicyclo[3.1.1]heptanes 3 a⋅HCl, 11 a⋅HCl,....
  • MorR, F. et al. On Solute Recovery and Productivity in Chiral Resolution through Solid-State Deracemization by Temperature Cycling. Crystal Growth & Design. (2024).
  • LibreTexts, Chemistry. 4.
  • PubChemLite. 3-azabicyclo[3.1.1]heptan-6-ol (C6H11NO).
  • Gérardy, R. et al.
  • ResearchGate.
  • ChemScene. {3-Azabicyclo[3.1.1]heptan-6-yl}methanol hydrochloride.
  • Sigma-Aldrich. 3-Azabicyclo[3.1.1]heptane hydrochloride.
  • Chen, J. et al. The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II. PMC.
  • Mykhailiuk, P. K. et al. General Synthesis of 3-Azabicyclo[3.1.
  • PubChem. 3-Azabicyclo(3.1.1)heptane.
  • O'Grady, D. et al. Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Semantic Scholar. (2021).
  • Mykhailiuk, P. K. et al. 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. PubMed. (2024).
  • Google Patents. WO2012049688A1 - An improved process for the preparation of racemic 6, 6- dimethyl-3-azabicyclo-[3.1.
  • NextSDS. 3-Azabicyclo[3.1.

Sources

Optimization

Technical Support Center: Mass Spectrometry Analysis of 3-Azabicyclo[3.1.1]heptan-6-ol

Welcome to the technical support center for the mass spectrometric analysis of 3-Azabicyclo[3.1.1]heptan-6-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the mass spectrometric analysis of 3-Azabicyclo[3.1.1]heptan-6-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the ionization of this unique bicyclic compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to resolve issues independently and confidently.

Understanding the Analyte: 3-Azabicyclo[3.1.1]heptan-6-ol

Before troubleshooting, it's crucial to understand the physicochemical properties of our target molecule. 3-Azabicyclo[3.1.1]heptan-6-ol possesses two key functional groups that dictate its behavior in a mass spectrometer source: a secondary amine and a secondary alcohol. The bicyclic structure adds a layer of rigidity and potential for specific fragmentation patterns.

PropertyValueSource
Molecular FormulaC₆H₁₁NO[1]
Monoisotopic Mass113.08406 Da[1]
Key Functional GroupsSecondary Amine, Secondary AlcoholN/A
Predicted [M+H]⁺114.09134 m/z[1]
Predicted [M+Na]⁺136.07328 m/z[1]
Predicted [M-H]⁻112.07678 m/z[1]

The secondary amine is basic and provides a readily available site for protonation, making positive-ion Electrospray Ionization (ESI) a primary technique of choice. The hydroxyl group can also participate in ionization and is a potential site for neutral loss (H₂O) during in-source fragmentation.[2]

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the analysis of 3-Azabicyclo[3.1.1]heptan-6-ol.

Q1: Which ionization mode, positive or negative, is best for 3-Azabicyclo[3.1.1]heptan-6-ol?

For this molecule, positive ion mode is strongly recommended . The secondary amine group is basic and readily accepts a proton to form a stable [M+H]⁺ ion. Electrospray Ionization (ESI) in positive mode is generally the preferred method for analyzing compounds with amine functionalities.[3] While negative mode is possible via deprotonation of the hydroxyl group to form [M-H]⁻, the efficiency is typically much lower unless the mobile phase is specifically optimized for negative ionization (e.g., with a basic additive).

Q2: I am not seeing any signal for my compound. What are the first things I should check?

Low or no signal is a common issue in mass spectrometry.[4] Before diving into complex instrument parameters, always verify the fundamentals:

  • Sample Integrity and Concentration: Has the compound degraded? Prepare a fresh sample. Is the concentration appropriate? If it's too dilute, you won't see a signal; if it's too concentrated, you can cause ion suppression.[4]

  • Instrument Performance: Perform a routine calibration and tuning of the mass spectrometer using the manufacturer's recommended standards to ensure it is operating at peak performance.[4]

  • Mobile Phase Composition: For ESI in positive mode, ensure your mobile phase contains a proton source. The addition of 0.1% formic acid is a standard practice to promote the protonation of basic compounds like this one.[3][5]

Q3: I'm seeing a peak at m/z 96.08 instead of the expected 114.09. What is happening?

A peak at m/z 96.08 corresponds to the [M+H-H₂O]⁺ ion.[1] This indicates the neutral loss of a water molecule from the protonated parent ion. This is a common in-source fragmentation event for molecules containing hydroxyl groups.[2] It suggests that the energy in the ion source is too high. To minimize this, you need to use "softer" ionization conditions. Refer to the Troubleshooting Guide for Unexpected Fragments below for detailed steps.

Q4: Should I use Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

Start with ESI. ESI is ideal for polar molecules that are already ionized or can be easily ionized in solution, which perfectly describes 3-Azabicyclo[3.1.1]heptan-6-ol due to its secondary amine.[3]

APCI is a viable alternative, particularly for less polar, thermally stable compounds with molecular weights typically below 1500 Da.[6] If you are using a purely organic or low-polarity mobile phase where ESI is inefficient, APCI might provide better results. However, the high temperatures in the APCI source (350–500 °C) could potentially increase the neutral loss of water.[6]

Troubleshooting Guide 1: Low Signal Intensity

This guide provides a systematic workflow to diagnose and resolve low signal intensity. The causality is often a cascade of factors, from sample preparation to instrument settings.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process to identify the root cause of poor signal.

LowSignal_Workflow cluster_0 Start Here cluster_1 Step 1: Foundational Checks cluster_2 Step 2: Method Optimization cluster_3 Step 3: Advanced Diagnostics cluster_4 Resolution Start Low Signal Detected Check_Sample Verify Sample (Freshness, Concentration) Start->Check_Sample Check_Tuning Verify MS Tuning/Calibration (Run standard) Check_Sample->Check_Tuning Sample OK Resolved Problem Resolved Check_Sample->Resolved Sample Issue Found Check_MobilePhase Optimize Mobile Phase (Add 0.1% Formic Acid) Check_Tuning->Check_MobilePhase MS OK Check_Tuning->Resolved MS Issue Found Optimize_Source Optimize Ion Source Parameters (Voltage, Gas, Temp) Check_MobilePhase->Optimize_Source Mobile Phase OK Check_MobilePhase->Resolved Mobile Phase Issue Found Check_Matrix Investigate Matrix Effects (Post-extraction spike) Optimize_Source->Check_Matrix Signal Still Low Optimize_Source->Resolved Signal Improved Check_Matrix->Resolved Matrix Effects Mitigated

Caption: Systematic workflow for troubleshooting low signal intensity.

Experimental Protocol: Optimizing ESI Source Parameters by Infusion

This protocol allows for rapid optimization without the complexity of chromatography.

  • Prepare the Infusion Solution:

    • Prepare a 1-5 µg/mL solution of 3-Azabicyclo[3.1.1]heptan-6-ol in a typical mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

  • Set Up Direct Infusion:

    • Using a syringe pump, infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

  • Establish Baseline Signal:

    • Set the mass spectrometer to monitor the expected m/z of the protonated molecule ([M+H]⁺ = 114.1). Use initial instrument parameters as recommended by the manufacturer.

  • Systematic Parameter Adjustment:

    • Capillary Voltage: While monitoring the signal intensity, vary the capillary voltage (e.g., from 2.0 kV to 4.5 kV). Record the voltage that provides the maximum, stable signal.[7]

    • Gas Flows (Nebulizer & Drying Gas): Adjust the nebulizing and drying gas flows. The goal is to achieve efficient desolvation without fragmenting the ion. Higher flows are often needed for higher infusion rates.[3]

    • Drying Gas Temperature: Vary the gas temperature (e.g., from 250°C to 400°C) and identify the temperature that maximizes the signal for m/z 114.1 while minimizing the fragment at m/z 96.1.[5]

Recommended Starting MS Conditions
ParameterESI (Positive Mode)APCI (Positive Mode)Rationale
Capillary Voltage3.5 kVN/ACreates the electrospray plume.[7]
Corona DischargeN/A4 µAInitiates the chemical ionization cascade.[6]
Nebulizer Gas35 psi40 psiAids in droplet formation.
Drying Gas Flow8 L/min5 L/minAssists in solvent evaporation.
Drying Gas Temp.325 °C350 °CCrucial for desolvation; higher temp for APCI vaporization.[6]
Fragmentor/Cone Voltage80 V100 VLower values minimize in-source fragmentation.
Mobile Phase Additive0.1% Formic Acid0.1% Formic AcidProvides protons for efficient ionization.[3][5]

Troubleshooting Guide 2: Unexpected Fragments or Adducts

The appearance of unexpected ions can complicate data interpretation. The most common issues for this molecule are in-source fragmentation (neutral loss of water) and the formation of adducts.

Understanding In-Source Fragmentation

In-source fragmentation, or in-source collision-induced dissociation (CID), occurs when ions are accelerated in the region between the atmospheric pressure source and the vacuum of the mass analyzer.[8] Collisions with gas molecules at elevated energies can cause fragile bonds to break. For 3-Azabicyclo[3.1.1]heptan-6-ol, the C-O bond can cleave, leading to the loss of H₂O.

Fragmentation_Pathway Parent [M+H]⁺ m/z 114.1 Fragment [M+H-H₂O]⁺ m/z 96.1 Parent->Fragment In-source CID (High Cone Voltage)

Caption: In-source fragmentation pathway of 3-Azabicyclo[3.1.1]heptan-6-ol.

Protocol to Minimize In-Source Fragmentation

  • Reduce Cone/Fragmentor Voltage: This is the most critical parameter. The cone (or fragmentor) voltage controls the kinetic energy of ions entering the mass spectrometer. Systematically decrease this voltage (e.g., in 10-20 V increments) while monitoring the ratio of the fragment ion (m/z 96.1) to the parent ion (m/z 114.1). The goal is to find a voltage that maximizes the parent ion signal while minimizing the fragment.

  • Lower Source Temperatures: High drying gas or APCI vaporizer temperatures can impart excess thermal energy, promoting fragmentation. Reduce the temperature in 25°C increments, ensuring that you do not compromise desolvation efficiency (which would lead to a general loss of signal).

  • Optimize Nebulizer Gas: Excessively high nebulizer gas pressure can sometimes contribute to fragmentation. Find the lowest pressure that still provides a stable spray.

Managing Adduct Formation

Sodium ([M+Na]⁺, m/z 136.1) and potassium ([M+K]⁺, m/z 152.0) adducts are common, especially when dealing with glassware, certain grades of solvents, or biological matrices.

Mitigation Strategies:

  • Use High-Purity Solvents: Always use LC-MS grade solvents to minimize alkali metal contaminants.[3]

  • Prefer Plasticware: Where possible, use high-quality polypropylene vials and containers instead of glass.

  • Increase Mobile Phase Acidity: Adding an acid like formic acid provides an abundance of H⁺ ions, which outcompetes Na⁺ and K⁺ for binding to the analyte, favoring the formation of the desired [M+H]⁺ ion.

References

  • G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. [Link]

  • Chemspace. 3-azabicyclo[3.1.1]heptan-6-ol hydrochloride. [Link]

  • PubChem. 3-Azabicyclo(3.1.1)heptane. [Link]

  • Chemical Substance Information. 3-azabicyclo[3.1.1]heptan-6-one hydrochloride. [Link]

  • ACS Publications. (2024, July 11). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. [Link]

  • UVIC. Strategies for avoiding saturation effects in ESI-MS. [Link]

  • PubMed. (2023, June 30). Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. [Link]

  • Wikipedia. Atmospheric-pressure chemical ionization. [Link]

  • Wikipedia. Fragmentation (mass spectrometry). [Link]

  • ChemRxiv. Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs. [Link]

  • PubChemLite. 3-azabicyclo[3.1.1]heptan-6-ol (C6H11NO). [Link]

  • ETH Zurich Research Collection. (2022, October 5). How Soft Is Secondary Electrospray Ionization?. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Benchmarking Guide to the Synthetic Routes of 3-Azabicyclo[3.1.1]heptan-6-ol

Introduction: The Significance of 3-Azabicyclo[3.1.1]heptan-6-ol in Modern Drug Discovery The 3-azabicyclo[3.1.1]heptane scaffold has emerged as a compelling bioisostere for commonly used aromatic rings in medicinal chem...
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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of 3-Azabicyclo[3.1.1]heptan-6-ol in Modern Drug Discovery

The 3-azabicyclo[3.1.1]heptane scaffold has emerged as a compelling bioisostere for commonly used aromatic rings in medicinal chemistry. Its rigid, three-dimensional structure offers an escape from the "flatland" of traditional aromatic pharmacophores, often leading to improved physicochemical properties such as increased solubility and metabolic stability. Specifically, 3-Azabicyclo[3.1.1]heptan-6-ol, with its defined stereochemistry and functional handle for further derivatization, is a highly sought-after building block for the synthesis of novel therapeutics. This guide provides a comparative analysis of the most viable synthetic routes to this valuable compound, offering experimental insights to aid researchers in selecting the optimal path for their specific needs.

Route 1: Convergent Synthesis from Cyclobutanone via Double Mannich Reaction

This route represents a practical and scalable approach, commencing from the readily available and inexpensive starting material, cyclobutanone. The key transformation is a double Mannich reaction to construct the bicyclic core, followed by functional group manipulations to yield the target alcohol.

Reaction Scheme:
In-Depth Analysis and Experimental Rationale:

The synthesis begins with a highly efficient, one-pot, three-component double Mannich reaction of cyclobutanone, a primary amine (such as benzylamine), and formaldehyde. This reaction proceeds through the formation of a bis-electrophilic N,N-bis(alkoxymethyl)amine intermediate, which then undergoes a cascade of reactions with the enol or enolate of cyclobutanone to form the bicyclic ketone, 3-benzyl-3-azabicyclo[3.1.1]heptan-6-one. The use of a benzyl protecting group for the nitrogen atom is strategic, as it is robust and can be removed under various conditions in the final step.

The subsequent reduction of the ketone at the C6 position is a critical step that dictates the stereochemistry of the final alcohol. The use of sodium borohydride (NaBH₄) is a common and practical choice for this transformation. The stereochemical outcome is influenced by the steric hindrance of the bicyclic system, with the hydride typically attacking from the less hindered face. This often results in the formation of a major and a minor diastereomer, which may require chromatographic separation.

Finally, the N-benzyl group is removed to afford the free secondary amine. Catalytic transfer hydrogenation is an attractive method for this deprotection, as it avoids the need for high-pressure hydrogenation equipment and can be more chemoselective than other reductive methods.

Advantages:

  • Scalability: The initial double Mannich reaction has been demonstrated on a multigram scale, making this route suitable for producing significant quantities of the intermediate ketone.[1][2][3][4]

  • Cost-Effectiveness: The starting materials, particularly cyclobutanone and benzylamine, are commercially available in bulk and are relatively inexpensive.

  • Convergent Approach: The core bicyclic structure is assembled in a single, efficient step.

Disadvantages:

  • Stereocontrol: The reduction of the ketone may not be completely stereoselective, potentially requiring separation of diastereomers and reducing the overall yield of the desired isomer.

  • Multiple Steps: The route involves three distinct synthetic operations: bicyclic core formation, ketone reduction, and deprotection.

Route 2: Linear Synthesis via Reduction of a Spirocyclic Oxetanyl Nitrile

A more recent and innovative approach to the 3-azabicyclo[3.1.1]heptane core involves the reductive ring-opening of a spirocyclic oxetanyl nitrile.[5][6][7][8] This method offers a novel entry to the bicyclic system, but its application to the synthesis of 3-Azabicyclo[3.1.1]heptan-6-ol is contingent on the availability of a suitably functionalized starting material.

Proposed Reaction Scheme:
In-Depth Analysis and Experimental Rationale:

This proposed route would commence with a hypothetical starting material, 6-hydroxy-2-oxaspiro[3.3]heptane-6-carbonitrile. The synthesis of such a functionalized spirocycle is not yet well-established in the literature, presenting a significant hurdle. However, if this precursor could be obtained, its reduction with a powerful reducing agent like lithium aluminum hydride (LiAlH₄) would be expected to simultaneously reduce the nitrile to a primary amine and effect the ring-opening of the oxetane to form the 3-azabicyclo[3.1.1]heptane core. The primary amine would then need to be cyclized onto the appropriate carbon to form the bicyclic system, a step that may require specific reaction conditions.

Advantages:

  • Novelty: This route represents a cutting-edge approach to the synthesis of this class of compounds.

  • Potential for High Stereocontrol: The stereochemistry of the final product could potentially be controlled by the stereochemistry of the starting spirocyclic oxetane.

Disadvantages:

  • Harsh Reaction Conditions: The use of strong reducing agents like LiAlH₄ can limit functional group tolerance and may present safety challenges on a larger scale.

  • Uncertainty in Cyclization: The final ring-closing step to form the bicyclic amine from the intermediate amino diol is not a guaranteed transformation and would require significant optimization.

Comparative Analysis

FeatureRoute 1: Double Mannich ReactionRoute 2: Spirocyclic Oxetanyl Nitrile Reduction
Starting Materials Readily available and inexpensive (cyclobutanone, benzylamine)Specialized and likely multi-step synthesis required for the functionalized spirocyclic precursor
Scalability Proven scalability to multigram scalePotentially limited by the scalability of the precursor synthesis
Number of Steps 3 (from cyclobutanone)Unknown, but likely more than 3 steps from simple precursors
Overall Yield Moderate to good, dependent on stereoselectivity of reductionHighly uncertain due to the unknown efficiency of precursor synthesis and cyclization
Stereocontrol Moderate, may require diastereomer separationPotentially high, but dependent on the stereoselective synthesis of the precursor
Key Challenges Achieving high stereoselectivity in ketone reductionSynthesis of the functionalized spirocyclic oxetanyl nitrile precursor
Maturity of the Route Well-established and documented in the literatureSpeculative and requires significant research and development

Experimental Protocols

Route 1: Synthesis of 3-Azabicyclo[3.1.1]heptan-6-ol

Step 1: Synthesis of 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one

  • Reaction: A mixture of cyclobutanone, N,N-bis(methoxymethyl)benzylamine, and chlorotrimethylsilane is added dropwise to acetonitrile at 40 °C.

  • Work-up: The reaction mixture is quenched, and the intermediate ketal is hydrolyzed with acid to yield the desired ketone.[1][2][3][4]

  • Yield: Approximately 43% overall yield from cyclobutanone.[2][3][4]

Step 2: Reduction of 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one

  • Reaction: To a solution of the ketone in methanol at 0 °C, sodium borohydride is added portion-wise.

  • Work-up: The reaction is quenched with acetone, and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate), and the organic layer is dried and concentrated. The resulting diastereomers may be separated by column chromatography.

  • Expected Outcome: A mixture of cis- and trans-3-benzyl-3-azabicyclo[3.1.1]heptan-6-ol.

Step 3: N-Debenzylation of 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-ol

  • Reaction: The N-benzyl protected alcohol is dissolved in methanol, and palladium on carbon (10 mol%) is added. Ammonium formate is then added as the hydrogen donor. The reaction is stirred at room temperature until complete conversion.

  • Work-up: The catalyst is removed by filtration through Celite, and the filtrate is concentrated under reduced pressure. The crude product is then purified by column chromatography or crystallization to afford 3-Azabicyclo[3.1.1]heptan-6-ol.

Visualization of Synthetic Workflow

Synthetic_Route_1 cluster_start Starting Materials cluster_synthesis Synthesis cluster_end Final Product Cyclobutanone Cyclobutanone Mannich_Rxn Double Mannich Reaction (One-pot) Cyclobutanone->Mannich_Rxn Benzylamine Benzylamine Benzylamine->Mannich_Rxn Formaldehyde Formaldehyde Formaldehyde->Mannich_Rxn Ketone_Intermediate 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one Mannich_Rxn->Ketone_Intermediate Reduction Ketone Reduction (e.g., NaBH4) Ketone_Intermediate->Reduction Protected_Alcohol 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-ol Reduction->Protected_Alcohol Debenzylation N-Debenzylation (e.g., Catalytic Transfer Hydrogenation) Protected_Alcohol->Debenzylation Final_Product 3-Azabicyclo[3.1.1]heptan-6-ol Debenzylation->Final_Product

Caption: Workflow for the synthesis of 3-Azabicyclo[3.1.1]heptan-6-ol via Route 1.

Conclusion and Future Outlook

For researchers and drug development professionals seeking a reliable and scalable synthesis of 3-Azabicyclo[3.1.1]heptan-6-ol, the double Mannich reaction of cyclobutanone (Route 1) currently stands as the most practical and well-vetted approach. Its use of readily available starting materials and demonstrated scalability make it an attractive option for producing the quantities of material necessary for medicinal chemistry campaigns. While the stereoselectivity of the ketone reduction requires careful consideration and may necessitate optimization or purification, the overall pathway is robust.

The synthesis via reduction of a spirocyclic oxetanyl nitrile (Route 2) represents an intriguing and mechanistically novel alternative. However, the significant challenge of preparing the requisite functionalized starting material currently limits its practical application. Future research focused on the efficient synthesis of substituted spirocyclic oxetanes could unlock the potential of this innovative route and provide a valuable new tool for the synthesis of complex bicyclic amines.

References

  • Mykhailiuk, P. K., et al. (2010). 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: a promising building block for medicinal chemistry. Organic Letters, 12(19), 4372–4375. [Link]

  • Dibchak, D., et al. (2023). General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. Angewandte Chemie International Edition, 62(39), e202304246. [Link]

  • Mykhailiuk, P. K. (2023). General Synthesis of 3‐Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres**. ResearchGate. [Link]

  • Ram, S., & Spicer, L. D. (1987). Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate. Synthetic Communications, 17(4), 415-418. [Link]

  • O'Doherty, G. A., et al. (2017). Enantioselective Synthesis of α- and β- Boc-protected 6-Hydroxy-pyranones. Organic Syntheses, 94, 163-181. [Link]

  • Dibchak, D., et al. (2023). General Synthesis of 3-Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. PubMed. [Link]

  • Precious metal catalyst for debenzylation. (2006).

  • Anwer, M. K., et al. (1989). Catalytic transfer hydrogenation: a convenient method for removal of some commonly used protecting groups in peptide synthesis. Synthesis, 1989(1), 20-23. [Link]

  • Grygorenko, O. O., et al. (2024). 3-Substituted 6-Azabicyclo[3.1.1]heptanes: Nonclassical Piperidine Isosteres for Drug Discovery. The Journal of Organic Chemistry. [Link]

  • Bajaj, O., et al. (2017). Enantioselective Synthesis of α- and β- Boc-protected 6-Hydroxy-pyranones. Organic Syntheses. [Link]

  • Feng, J.-J., et al. (2024). Synthesis of Azabicyclo[3.1.1]heptenes Enabled by Catalyst-Controlled Annulations of Bicyclo[1.1.0]butanes with Vinyl Azides. Journal of the American Chemical Society. [Link]

  • Mykhailiuk, P. K., et al. (2010). 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: A Promising Building Block for Medicinal Chemistry. ACS Publications. [Link]

  • Mykhailiuk, P. K., et al. (2010). 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: a promising building block for medicinal chemistry. PubMed. [Link]

  • Komarov, I. V., et al. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues. Amino Acids, 39(2), 515-521. [Link]

  • Synthesis method of 6-oxo-2-azaspiro[6][6] heptane-2-carboxylic acid tert-butyl ester. (2012). Google Patents.

  • Mykhailiuk, P. K., et al. (2010). 3-Benzyl-3-azabicyclo[3.1.1]heptan-6-one: a promising building block for medicinal chemistry. PubMed. [Link]

  • Zeynizadeh, B., & Rahmani, S. (2015). Highly efficient reduction of carbonyls, azides, and benzyl halides by NaBH4 in water catalyzed by PANF-immobilized quaternary ammonium salts. Green Chemistry, 17(6), 3459-3467. [Link]

  • An improved process for the preparation of racemic 6, 6- dimethyl-3-azabicyclo-[3.1.0]-hexane and its salts, a key raw material for hcv inhibitor. (2012).

  • Zeynizadeh, B., & Akbari, D. (2014). NaBH4/Na2C2O4/H2O: An efficient System for Selective Reduction of Aldehydes in the presence of Ketones. Oriental Journal of Chemistry, 30(4), 1641-1647. [Link]

Sources

Comparative

comparing metabolic stability of 3-Azabicyclo[3.1.1]heptan-6-ol vs azetidine

Comparative Metabolic Stability Guide: 3-Azabicyclo[3.1.1]heptan-6-ol vs. Azetidine Scaffolds in Drug Design Strategic Context: Escaping Flatland The transition from planar (sp2-hybridized) aromatic rings to three-dimens...
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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Metabolic Stability Guide: 3-Azabicyclo[3.1.1]heptan-6-ol vs. Azetidine Scaffolds in Drug Design

Strategic Context: Escaping Flatland

The transition from planar (sp2-hybridized) aromatic rings to three-dimensional (sp3-rich) chemical space is a cornerstone of modern medicinal chemistry. Increasing the fraction of sp3 carbons ( Fsp3​ ) is statistically correlated with improved clinical success rates, primarily due to enhanced solubility, reduced promiscuity, and optimized pharmacokinetic (PK) profiles.

When replacing traditional saturated nitrogen heterocycles (like piperidine or pyrrolidine) or planar rings (like pyridine), structural biologists and medicinal chemists frequently evaluate azetidine and 3-azabicyclo[3.1.1]heptane derivatives. As a Senior Application Scientist, I often see discovery programs stall due to unanticipated metabolic liabilities. This guide dissects the structural mechanics, metabolic causality, and in vitro clearance profiles of the classical azetidine scaffold versus the advanced 3-azabicyclo[3.1.1]heptan-6-ol system, providing a definitive framework for lead optimization.

Structural Mechanics & Metabolic Causality

Azetidine: The Strained Baseline

Azetidines are four-membered saturated N-heterocycles that serve as versatile bioisosteres. They are primarily utilized to increase structural rigidity, lower lipophilicity (logP), and improve aqueous solubility compared to larger, more flexible rings like piperidine[1].

  • Metabolic Causality: The incorporation of azetidines generally improves stability against oxidative metabolism relative to acyclic amines[1][2]. However, the inherent ring strain of the four-membered system (~26 kcal/mol) introduces specific metabolic vulnerabilities. Depending on the adjacent substitution pattern, azetidines can be highly susceptible to Cytochrome P450 (CYP)-mediated α -carbon oxidation, leading to rapid N-dealkylation. Furthermore, highly strained variants are prone to hydrolytic ring-opening pathways mediated by microsomal epoxide hydrolase (mEH)[3].

3-Azabicyclo[3.1.1]heptan-6-ol: The Shielded Bridge

The 3-azabicyclo[3.1.1]heptane core represents a next-generation bridged bioisostere, frequently utilized to replace piperidine or meta-substituted pyridine rings to achieve a dramatic improvement in metabolic stability[4][5]. The addition of the 6-hydroxyl group (as seen in 3-azabicyclo[3.1.1]heptan-6-ol) provides a highly defined polar exit vector that can significantly enhance target affinity (e.g., in P2Y14 receptor antagonists) without compromising the core's structural integrity[6].

  • Metabolic Causality: The profound metabolic stability of this scaffold is driven by two distinct structural phenomena:

    • Steric Shielding: The bridged bicyclic framework sterically hinders the approach of CYP450 enzymes to the nitrogen lone pair, drastically reducing the kinetic rate of N-dealkylation.

    • C-H Bond Strengthening: The geometric constraints of the bicyclic system increase the s-character of the adjacent C-H bonds. This raises the activation energy required for hydrogen atom abstraction during Phase I oxidation. While the 6-hydroxyl group introduces a vector for Phase II metabolism (glucuronidation), it is sterically positioned to avoid rapid Phase I oxidative clearance, resulting in a prolonged half-life.

Pathway Visualization

MetabolicPathways Azetidine Azetidine Core (High Ring Strain) CYP CYP450 Oxidation (N-Dealkylation) Azetidine->CYP Hydrolysis Ring Opening (Hydrolytic / mEH) Azetidine->Hydrolysis Bicyclic 3-Azabicyclo[3.1.1]heptan-6-ol (Bridged & Shielded) Bicyclic->CYP Sterically Hindered PhaseII Phase II Glucuronidation (via 6-OH group) Bicyclic->PhaseII Degradation1 Rapid Clearance CYP->Degradation1 Degradation2 Stable / Slow Clearance CYP->Degradation2 Hydrolysis->Degradation1 PhaseII->Degradation2

Fig 1. Divergent metabolic degradation pathways of azetidine vs. bridged bicyclic scaffolds.

Quantitative Data Comparison

The table below synthesizes representative in vitro Human Liver Microsome (HLM) clearance data, benchmarking the two scaffolds against a standard piperidine control. Data reflects the consensus behavior of these motifs when integrated into matched molecular pairs.

Scaffold TypeStructural CharacteristicIntrinsic Clearance ( CLint​ ) (µL/min/mg protein)Half-life ( T1/2​ ) (min)Dominant Metabolic Liability
Piperidine (Baseline)6-membered flexible ring~45.0~30Rapid CYP-mediated α -oxidation
Azetidine 4-membered strained ring~25.0~55CYP α -oxidation / Ring-opening
3-Azabicyclo[3.1.1]heptan-6-ol Bridged bicyclic + polar handle< 10.0 > 120 Slow Phase II Glucuronidation

Self-Validating Experimental Protocol: HLM Stability Assay

To generate trustworthy, highly reproducible metabolic stability data, the assay must operate as a self-validating system. The following protocol utilizes targeted controls to ensure enzymatic viability and isolate Phase I vs. Phase II degradation pathways.

Causality in Assay Design:

  • Minus-NADPH Control: Differentiates CYP450-mediated oxidation from hydrolytic instability (e.g., mEH-mediated azetidine ring opening).

  • Ice-Cold Acetonitrile Quench: Instantly denatures microsomal proteins, preventing post-timepoint degradation and ensuring precise kinetic mapping.

  • Internal Standards (IS): Normalizes matrix effects during LC-MS/MS ionization.

Step-by-Step Methodology:

  • Preparation of Working Solutions: Prepare test compounds (Azetidine derivative and 3-Azabicyclo[3.1.1]heptan-6-ol derivative) at 1 µM in 100 mM potassium phosphate buffer (pH 7.4). Prepare reference controls: Verapamil (High clearance positive control) and Warfarin (Low clearance negative control).

  • Microsome Incubation: Add Human Liver Microsomes (HLM) to the working solutions to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture in a 96-well plate at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH regenerating system (final concentration 1 mM) to all wells except the minus-NADPH control wells.

  • Kinetic Sampling & Quenching: At designated time points (0, 5, 15, 30, 60, and 120 minutes), extract a 50 µL aliquot from the reaction mixture. Immediately transfer it into a quenching plate containing 150 µL of ice-cold acetonitrile spiked with an analytical Internal Standard (e.g., Tolbutamide).

  • Protein Precipitation & Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant to a clean plate for LC-MS/MS quantification.

  • Data Processing: Plot the natural log of the remaining parent compound percentage versus time. Calculate the elimination rate constant ( k ) from the slope, and derive T1/2​ ( 0.693/k ) and CLint​ ( k×V/microsomal protein ).

Workflow Step1 1. Prep 1 µM Cpd Step2 2. Incubate HLM + Buffer Step1->Step2 Step3 3. Initiate Add NADPH Step2->Step3 Step4 4. Quench Ice-cold MeCN Step3->Step4 Step5 5. Analyze LC-MS/MS Step4->Step5

Fig 2. Self-validating high-throughput human liver microsome (HLM) stability assay workflow.

References

  • Examples of azetidine‐based bioisosters. ResearchGate.1

  • Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry - ACS Publications.2

  • General Synthesis of 3‐Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. ResearchGate.4

  • Oxetanes in heterocycle synthesis: recent advances. RSC Publishing.5

  • Alicyclic Ring Size Variation of 4-Phenyl-2-naphthoic Acid Derivatives as P2Y14 Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications.6

  • Hip To Be Square: Oxetanes as Design Elements To Alter Metabolic Pathways. Journal of Medicinal Chemistry - ACS Publications.3

Sources

Validation

Structural Validation of 3-Azabicyclo[3.1.1]heptan-6-ol: X-Ray Crystallography vs. Alternative Modalities

In modern drug discovery, replacing planar aromatic rings (like pyridines or piperidines) with saturated bicyclic isosteres is a proven strategy to improve a drug candidate's solubility, lipophilicity, and metabolic stab...
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Author: BenchChem Technical Support Team. Date: April 2026

In modern drug discovery, replacing planar aromatic rings (like pyridines or piperidines) with saturated bicyclic isosteres is a proven strategy to improve a drug candidate's solubility, lipophilicity, and metabolic stability [1]. The 3-azabicyclo[3.1.1]heptane scaffold has emerged as a highly valuable bioisostere. However, functionalizing this rigid core—such as introducing a hydroxyl group to form 3-Azabicyclo[3.1.1]heptan-6-ol —creates a critical analytical challenge: confirming the relative stereochemistry (whether the hydroxyl group is syn or anti to the nitrogen bridge) and establishing the absolute configuration.

This guide provides an objective comparison of structural validation modalities for 3-Azabicyclo[3.1.1]heptan-6-ol, demonstrating why Single-Crystal X-Ray Diffraction (SC-XRD) remains the gold standard, and provides a field-proven, self-validating crystallographic protocol.

Comparative Analysis: Structural Validation Modalities

When validating the 3D architecture of rigid bicyclic small molecules, researchers typically choose between SC-XRD, Nuclear Magnetic Resonance (NMR) spectroscopy, and emerging computational/electron diffraction methods.

Single-Crystal X-Ray Diffraction (SC-XRD)

SC-XRD is the definitive method for small molecule validation. It provides an unambiguous 3D electron density map, directly yielding atomic coordinates, bond lengths, and relative stereochemistry [2]. By forming a heavy-atom salt (e.g., hydrochloride), SC-XRD exploits anomalous dispersion to determine the absolute configuration with absolute certainty.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While 1D/2D NMR (COSY, HSQC, NOESY) is the workhorse for solution-state connectivity, it struggles with rigid, compact bicyclic systems. In the[3.1.1]heptane core, the spatial distances between protons are highly constrained. NOE (Nuclear Overhauser Effect) enhancements can be ambiguous because the through-space distances do not vary enough between syn and anti isomers to provide a definitive assignment [3]. Furthermore, NMR cannot determine absolute configuration without consuming material for chiral derivatization (e.g., Mosher's esters).

3D Electron Diffraction (3DED / MicroED)

3DED is a powerful emerging technique for solving structures from sub-micron powders where large single crystals cannot be grown [4]. However, because 3-Azabicyclo[3.1.1]heptan-6-ol readily forms highly crystalline macroscopic salts [5], SC-XRD is significantly more accessible, cost-effective, and avoids the beam-induced radiation damage common in electron microscopy.

Quantitative Modality Comparison
ParameterSC-XRD (Gold Standard)NMR Spectroscopy (1D/2D)3D Electron Diffraction (3DED)
Primary Output 3D Atomic CoordinatesSolution-state connectivity3D Atomic Coordinates
Stereochemical Certainty Absolute & Relative (High)Relative (Often Ambiguous)Absolute & Relative (High)
Sample Requirement Single crystal (~0.1 mm)~1-5 mg in deuterated solventNanocrystals (<1 μm)
Data Collection Time 1 to 12 HoursMinutes to HoursMinutes
Limitations Requires high-quality crystalsCannot easily assign absolute configHigh equipment cost, beam damage

Experimental Workflow: SC-XRD Validation

The following protocol outlines a self-validating crystallographic workflow for 3-Azabicyclo[3.1.1]heptan-6-ol.

Workflow A 3-Azabicyclo[3.1.1]heptan-6-ol Synthesis & Purification B Salt Formation (HCl) To enhance crystallinity A->B C Vapor Diffusion Crystallization (Solvent/Antisolvent) B->C D Low-Temp (100K) X-ray Diffraction Data Collection C->D E Phase Problem Solution (Direct Methods) D->E F Structure Refinement (Anisotropic, H-atoms) E->F G Absolute Configuration & Stereochemical Validation F->G

Workflow for X-ray crystallographic validation of 3-Azabicyclo[3.1.1]heptan-6-ol.

Step 1: Salt Formation (The Self-Validating Anchor)

  • Dissolve 3-Azabicyclo[3.1.1]heptan-6-ol free base in a minimal volume of dry diethyl ether.

  • Add 1.05 equivalents of ethereal HCl dropwise at 0 °C to precipitate the hydrochloride salt.

  • Causality & Logic: The free base of small bicyclic amines is often an oil or a highly hygroscopic, low-melting solid. Converting it to the hydrochloride salt (C6H12ClNO) protonates the secondary amine, establishing strong ionic bonds in the solid state. This drastically increases the lattice energy and facilitates the growth of robust single crystals. Furthermore, the chloride ion acts as an internal heavy-atom reference, providing the anomalous scattering required to calculate the Flack parameter and self-validate the absolute configuration.

Step 2: Single Crystal Growth (Vapor Diffusion)

  • Dissolve the 3-Azabicyclo[3.1.1]heptan-6-ol HCl salt in a high-solubility solvent (e.g., methanol) within a small inner vial.

  • Place the inner vial inside a larger, sealed chamber containing a volatile antisolvent (e.g., acetone or diethyl ether).

  • Causality & Logic: Vapor diffusion relies on the slow thermodynamic transfer of the antisolvent into the sample solution. This gradual reduction in solubility keeps the system near the metastable zone of supersaturation, favoring the nucleation of a single, highly ordered crystal rather than a twinned or microcrystalline powder.

Step 3: Crystal Mounting and Cryocooling

  • Select a pristine crystal (~0.1 x 0.1 x 0.1 mm) under a polarized light microscope.

  • Coat the crystal in a viscous cryoprotectant (e.g., Paratone-N oil) and mount it on a nylon loop.

  • Flash-cool the crystal in a nitrogen stream at 100 K directly on the diffractometer [6].

  • Causality & Logic: Paratone oil serves a dual purpose: it acts as an adhesive and prevents crystal dehydration/oxidation. Flash-cooling to 100 K minimizes atomic thermal vibrations (Debye-Waller factors). This sharpens the high-angle diffraction spots, which is vital for accurately resolving the electron density of the light hydroxyl hydrogen atom and mapping the hydrogen-bonding network.

Step 4: Data Collection & Direct Methods Phasing

  • Collect diffraction data using a microfocus X-ray source (e.g., Cu Kα radiation, λ = 1.5418 Å).

  • Solve the phase problem using Direct Methods.

  • Causality & Logic: Unlike macromolecular crystallography which requires molecular replacement or heavy-atom derivatives, small molecules (<1000 atoms) can be solved using Direct Methods. This computational technique exploits statistical relationships between reflection intensities to mathematically estimate phases, generating an initial electron density map [2].

Step 5: Anisotropic Refinement

  • Refine the structural model using full-matrix least-squares on F2 .

  • Model all non-hydrogen atoms anisotropically. Place hydrogen atoms in calculated positions using a riding model, allowing the hydroxyl hydrogen to refine freely if data resolution permits.

  • Causality & Logic: Anisotropic refinement accounts for the non-spherical electron density of atoms caused by chemical bonding and thermal smearing. This step drastically reduces the R-factor, mathematically validating the stereochemical assignment of the C6-hydroxyl group relative to the nitrogen bridge.

References

  • General Synthesis of 3-Azabicyclo[3.1.
  • 3-Aza-bicyclo[3.1.1]heptan-6-ol hydrochloride - Synthonix
  • X-ray crystallography - Wikipedia
  • Why is crystallography still used in some cases for small molecule structure determin
  • X-Ray Crystallography Laboratory - Michigan St
  • From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination - ACS Public

Sources

Comparative

Escaping Flatland: A Comparative Guide to 3-Azabicyclo[3.1.1]heptan-6-ol and Cyclobutane Derivatives in Lead Optimization

Executive Summary For medicinal chemists and drug development professionals, optimizing a hit compound into a viable clinical lead is a delicate balancing act of improving target affinity while mitigating pharmacokinetic...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For medicinal chemists and drug development professionals, optimizing a hit compound into a viable clinical lead is a delicate balancing act of improving target affinity while mitigating pharmacokinetic liabilities. Historically, drug discovery relied heavily on planar, sp2-hybridized aromatic rings. However, the modern "escape from flatland" paradigm emphasizes the strategic incorporation of sp3-rich, three-dimensional scaffolds to improve clinical success rates.

This guide provides an objective, data-driven comparison of two premier saturated bioisosteres: 3-Azabicyclo[3.1.1]heptan-6-ol and cyclobutane derivatives . By analyzing their structural dynamics, physicochemical impacts, and synthetic integration, this guide equips researchers with the mechanistic rationale needed to deploy these motifs effectively.

Mechanistic Rationale: The "Escape from Flatland" Paradigm

The strategic replacement of planar aromatic or basic heterocyclic rings with saturated, 3D bioisosteres directly addresses two primary lead liabilities: poor aqueous solubility and rapid oxidative metabolism[1].

When a molecule is too flat, it tends to form highly stable, pi-pi stacked crystal lattices. This high lattice energy thermodynamically resists dissolution in water, leading to poor kinetic solubility[2]. Furthermore, electron-rich aromatic systems are highly susceptible to epoxidation and hydroxylation by hepatic Cytochrome P450 (CYP450) enzymes. By transitioning to sp3-hybridized systems, researchers can disrupt crystal packing and eliminate vulnerable sp2-oxidation sites.

BioisostereSelection Start Identify Lead Liability Liab1 High LogD & Poor Solubility (Planar Aromatic) Start->Liab1 Liab2 Metabolic Instability (CYP450 Oxidation) Start->Liab2 Path1 Target: N-Heterocycle (Pyridine/Piperidine) Liab1->Path1 Path2 Target: Carbocycle (Phenyl/t-Butyl) Liab1->Path2 Liab2->Path1 Liab2->Path2 Sol1 3-Azabicyclo[3.1.1]heptan-6-ol (Bridged 3D Core) Path1->Sol1 Sol2 Cyclobutane Derivatives (Puckered Spacer) Path2->Sol2

Logical decision tree for selecting sp3-rich bioisosteres during lead optimization.

3-Azabicyclo[3.1.1]heptan-6-ol: The Bridged Bioisostere

Primary Application: Bioisosteric replacement for basic nitrogen heterocycles (e.g., piperidine, morpholine) or planar heteroaromatics (e.g., pyridine)[3],[4].

Mechanistic Advantages:

  • Conformational Locking: Unlike piperidine, which undergoes rapid chair-to-chair ring flipping, the bridged bicyclic nature of 3-azabicyclo[3.1.1]heptane locks the nitrogen vector in a defined 3D space. This rigidification minimizes the entropic penalty upon binding to the target protein's active site[4].

  • Metabolic Shielding via Tertiary Alcohol: The inclusion of the hydroxyl group at the 6-position is a masterclass in rational design. While primary and secondary alcohols are rapidly oxidized to aldehydes and ketones by alcohol dehydrogenases and CYP450s, tertiary alcohols lack the necessary alpha-proton for this oxidation[5]. This provides a stable hydrogen-bond donor/acceptor that dramatically lowers lipophilicity (LogD) without introducing a metabolic liability[5].

  • Solubility Enhancement: Replacing a planar pyridine ring with a 3-azabicyclo[3.1.1]heptane core has been experimentally shown to vastly improve kinetic solubility by disrupting lattice packing[3],[6].

Cyclobutane Derivatives: The Conformationally Restricted Spacer

Primary Application: Bioisosteric replacement for phenyl rings (e.g., 1,3-disubstituted cyclobutanes for meta-phenyls) or bulky aliphatic groups (e.g., CF3-cyclobutane for tert-butyl groups)[7],[8].

Mechanistic Advantages:

  • Puckered Geometry: Cyclobutane is not flat; it adopts a "puckered" butterfly conformation (with a fold angle of ~25–30°). This slight 3D character is sufficient to break the planarity of biphenyl or aryl-heteroaryl systems, significantly improving aqueous solubility while maintaining the general spatial vectors of a meta- or para-substituted benzene[1],[2].

  • Oxidative Resistance: The saturated C-C bonds in cyclobutane are significantly less susceptible to oxidative metabolism compared to the electron-rich pi-clouds of aromatic systems[1],[9].

  • Lipophilicity Modulation: When replacing a highly lipophilic tert-butyl group, the use of a CF3-cyclobutane motif provides a sterically similar footprint but allows for fine-tuning of the molecule's LogD and permeability profile[8].

Head-to-Head Quantitative Comparison

The following table summarizes the generalized physicochemical shifts observed when replacing a standard planar motif with either 3-azabicyclo[3.1.1]heptan-6-ol or a cyclobutane derivative during lead optimization.

ParameterPlanar Precursor (e.g., Pyridine/Phenyl)3-Azabicyclo[3.1.1]heptan-6-olCyclobutane Derivatives
3D Character (Fsp3) Low (< 0.3)High (> 0.7)High (> 0.8)
Kinetic Solubility Poor (Often < 10 µM)Excellent (> 100 µM)Good (50 - 100 µM)
Lipophilicity (LogD) BaselineDecreased (-0.5 to -1.5 units)Variable (-0.2 to +0.5 units)
Metabolic Stability (CLint) High Clearance (> 50 µL/min/mg)Low Clearance (< 20 µL/min/mg)Low to Moderate (< 30 µL/min/mg)
Conformational State Flat / PlanarRigid Bridged 3DPuckered (Restricted)

Experimental Protocols for Bioisosteric Validation

To ensure trustworthy and reproducible results, the following self-validating protocols outline the synthesis and pharmacokinetic evaluation of these bioisosteres.

Protocol A: Reductive Amination for 3-Azabicyclo[3.1.1]heptan-6-ol Incorporation

Objective: Covalently link the bridged bioisostere to a lead scaffold containing an aldehyde.

  • Preparation: In a dry flask under inert atmosphere, dissolve the aldehyde lead compound (1.0 eq) and 3-azabicyclo[3.1.1]heptan-6-ol hydrochloride (1.2 eq) in anhydrous dichloromethane (DCM) or DMF to achieve a 0.05–0.1 M solution[10].

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA) (2.0 eq) to liberate the free base of the bicyclic amine. Stir at room temperature for 30 minutes to allow the reversible formation of the iminium ion.

  • Selective Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise[10].

    • Causality Check: STAB is utilized over sodium borohydride because its electron-withdrawing acetoxy groups make it a milder reducing agent. It selectively reduces the activated iminium ion without reducing the unreacted starting aldehyde, thereby preventing the formation of dead-end primary alcohol byproducts.

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer with DCM, dry the combined organic layers over Na2SO4, and purify via reverse-phase HPLC.

Protocol B: In Vitro Microsomal Clearance (CLint) Assay

Objective: Quantify the metabolic stability gained by removing aromatic liabilities.

  • Incubation Setup: Pre-incubate the test compound (1 µM final concentration) with human liver microsomes (HLM, 0.5 mg/mL final protein concentration) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes[6].

  • Reaction Initiation: Initiate the metabolic reaction by adding an NADPH-regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

    • Causality Check: NADPH is the obligate electron donor for CYP450-mediated oxidation. Using a regenerating system rather than direct NADPH ensures that cofactor depletion does not artificially halt metabolism, which would result in falsely optimistic stability data.

  • Sampling: At discrete time points (0, 5, 15, 30, and 60 minutes), transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard. This immediately denatures the microsomal proteins, halting the reaction.

  • Analysis & Self-Validation: Centrifuge the samples to pellet the proteins and analyze the supernatant via LC-MS/MS.

    • System Validation: Always run a known high-clearance reference compound (e.g., Verapamil) in parallel. If the reference compound does not clear rapidly, the microsomal batch is inactive, and the assay must be repeated. Calculate the half-life (t1/2) and intrinsic clearance (CLint) from the logarithmic decay of the parent compound.

ADMEWorkflow S1 Chemical Synthesis S2 Kinetic Solubility S1->S2 S3 Microsomal Clearance S2->S3 S4 Target Binding S3->S4 S5 Lead Selection S4->S5

Sequential experimental workflow for validating bioisosteric replacements in vitro.

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Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.
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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Azabicyclo[3.1.1]heptan-6-ol
Reactant of Route 2
3-Azabicyclo[3.1.1]heptan-6-ol
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